Methyl 4-oxo-4-(2-propionylhydrazino)butanoate

• CAS: 1255147-06-8

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl 4-oxo-4-(2-propionylhydrazino)butanoate: Structure, Synthesis, and Potential Applications

This guide provides a comprehensive technical overview of Methyl 4-oxo-4-(2-propionylhydrazino)butanoate, a molecule of interest for researchers and professionals in drug development and chemical biology. We will delve into its chemical structure, propose a logical synthetic route, and explore its potential as a bioactive compound, grounded in the established pharmacology of the acylhydrazone scaffold.

Deciphering the Chemical Structure

The name "Methyl 4-oxo-4-(2-propionylhydrazino)butanoate" systematically describes its molecular architecture. A breakdown of the nomenclature reveals the following constituent parts:

• Butanoate: A four-carbon aliphatic chain with a carboxyl group.

• Methyl...butanoate: A methyl ester of the butanoic acid derivative.

• 4-oxo: A ketone functional group at the fourth carbon of the butanoate chain.

• 4-(2-propionylhydrazino): A propionylhydrazide moiety attached to the fourth carbon.

Assembling these components yields the following chemical structure:

This structure reveals a molecule possessing several key features relevant to its chemical and biological properties: a methyl ester, a ketone, and an acylhydrazone linkage. The presence of the acylhydrazone group is particularly noteworthy, as this functional group is a well-established pharmacophore in medicinal chemistry, known for a wide range of biological activities.[1]

Structural Visualization

To provide a clear representation of the molecular topology, the following diagram illustrates the connectivity of atoms in Methyl 4-oxo-4-(2-propionylhydrazino)butanoate.

Caption: Chemical structure of Methyl 4-oxo-4-(2-propionylhydrazino)butanoate.

Proposed Synthesis Pathway

A logical and efficient synthesis of Methyl 4-oxo-4-(2-propionylhydrazino)butanoate can be conceptualized through a two-step process starting from commercially available precursors. This proposed pathway leverages well-established and reliable chemical transformations.

Step 1: Synthesis of Methyl 4-oxobutanoate

The initial step involves the formation of the methyl ester of 4-oxobutanoic acid (succinaldehydic acid methyl ester). A common and effective method is the esterification of succinic anhydride with methanol.

Protocol:

• To a solution of succinic anhydride (1.0 eq) in anhydrous methanol (10 volumes), add a catalytic amount of a strong acid such as sulfuric acid (0.05 eq).

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and neutralize the acid catalyst with a mild base (e.g., sodium bicarbonate solution).

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude methyl 4-oxobutanoate.

• Purify the product by vacuum distillation or column chromatography.

Step 2: Formation of the Acylhydrazone

The second step is the condensation reaction between the synthesized methyl 4-oxobutanoate and propionyl hydrazide to form the target acylhydrazone.

Protocol:

• Dissolve methyl 4-oxobutanoate (1.0 eq) in a suitable solvent such as ethanol or methanol.

• Add propionyl hydrazide (1.05 eq) to the solution.

• A catalytic amount of acid (e.g., a few drops of glacial acetic acid) can be added to facilitate the reaction.

• Stir the reaction mixture at room temperature or with gentle heating for 2-4 hours. The progress of the reaction can be monitored by TLC.

• The product, Methyl 4-oxo-4-(2-propionylhydrazino)butanoate, may precipitate out of the solution upon formation or cooling.

• If precipitation occurs, the product can be isolated by filtration, washed with a cold solvent, and dried.

• If the product remains in solution, the solvent is removed under reduced pressure, and the resulting solid is purified by recrystallization or column chromatography.

Synthesis Workflow Diagram

Caption: Proposed two-step synthesis of Methyl 4-oxo-4-(2-propionylhydrazino)butanoate.

Physicochemical Properties (Predicted)

Based on the chemical structure, the following physicochemical properties for Methyl 4-oxo-4-(2-propionylhydrazino)butanoate can be predicted:

Property	Predicted Value
Molecular Formula	C8H14N2O4
Molecular Weight	202.21 g/mol
Appearance	Likely a white to off-white solid
Solubility	Expected to have moderate solubility in polar organic solvents (e.g., methanol, ethanol, DMSO, DMF) and limited solubility in water and nonpolar solvents.
Hydrogen Bond Donors	1 (from the N-H group)
Hydrogen Bond Acceptors	4 (from the carbonyl oxygens and the nitrogen atom)

Potential Biological Activity and Applications

The acylhydrazone moiety is a "privileged scaffold" in medicinal chemistry, with derivatives exhibiting a broad spectrum of biological activities.[1] These activities often stem from the ability of the acylhydrazone linker to act as a hydrogen-bonding motif and to chelate metal ions, which can be crucial for enzyme inhibition.

Potential as an Enzyme Inhibitor

Many acylhydrazone-containing compounds have been reported as potent enzyme inhibitors.[1] Given the structural similarity to metabolic intermediates, Methyl 4-oxo-4-(2-propionylhydrazino)butanoate could potentially target enzymes involved in metabolic pathways. For instance, propionyl-CoA carboxylase and succinyl-CoA synthetase are enzymes that process structurally related substrates.[2][3][4] While a direct inhibitory effect is speculative without experimental data, the molecule presents an interesting starting point for screening against such enzymes.

Antimicrobial and Antiviral Potential

The acylhydrazone scaffold is also prevalent in compounds with demonstrated antimicrobial and antiviral activities.[1][5][6] The mechanism of action can vary, but it often involves interference with microbial metabolic pathways or viral replication processes. Therefore, Methyl 4-oxo-4-(2-propionylhydrazino)butanoate warrants investigation for its potential efficacy against a range of pathogens.

Hypothetical Signaling Pathway Interaction

Caption: Hypothetical mechanism of action via enzyme inhibition.

Experimental Characterization and Workflow

For any newly synthesized compound, rigorous characterization is essential to confirm its identity and purity. The following experimental workflow is recommended for Methyl 4-oxo-4-(2-propionylhydrazino)butanoate.

Structural Elucidation

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR will be crucial to identify the number and connectivity of protons, confirming the presence of the methyl ester, the ethyl group of the propionyl moiety, and the methylene protons of the butanoate backbone.

  • ¹³C NMR will confirm the presence of the expected number of carbon atoms, including the carbonyl carbons of the ester, ketone, and amide functionalities.

  • 2D NMR techniques (e.g., COSY, HSQC, HMBC) can be employed to definitively establish the connectivity of the entire molecule.

• Mass Spectrometry (MS):

  • High-resolution mass spectrometry (HRMS) will provide the exact mass of the molecule, confirming its elemental composition (C8H14N2O4).

• Infrared (IR) Spectroscopy:

  • IR spectroscopy will show characteristic absorption bands for the functional groups present: C=O stretching for the ester, ketone, and amide; N-H stretching for the hydrazide.

Purity Analysis

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

• Melting Point Analysis: A sharp melting point range is indicative of a pure crystalline solid.

Biological Screening Workflow

Caption: Workflow for the biological evaluation of the target compound.

Conclusion

While "Methyl 4-oxo-4-(2-propionylhydrazino)butanoate" is not a widely documented compound, its structure, based on systematic nomenclature, places it within the scientifically significant class of acylhydrazones. The proposed synthetic route is feasible and relies on standard organic chemistry transformations. The presence of the acylhydrazone pharmacophore suggests a strong potential for biological activity, making this molecule an attractive candidate for screening in drug discovery programs, particularly in the areas of metabolic enzyme inhibition and antimicrobial research. The experimental workflows outlined in this guide provide a robust framework for its synthesis, characterization, and subsequent biological evaluation.

References

• Succinyl coenzyme A synthetase - Wikipedia. Available at: [Link]

• Propionyl-CoA carboxylase - Wikipedia. Available at: [Link]

• Fraser, M. E. (2020). Tartryl-CoA inhibits succinyl-CoA synthetase. Acta Crystallographica Section F: Structural Biology and Crystallization Communications, 76(Pt 7), 302–308. Available at: [Link]

• Inhibition of succinyl CoA synthetase histidine-phosphorylation in Trypanosoma brucei by an inhibitor of bacterial two-component systems. PubMed. Available at: [Link]

• A Novel Effect of Vanadium Ions: Inhibition of Succinyl-CoA Synthetase. General Physiology and Biophysics. Available at: [Link]

• Propionyl-CoA Carboxylase- A Review. PMC. Available at: [Link]

• Propionyl Coenzyme A (Propionyl-CoA) Carboxylase in Haloferax mediterranei: Indispensability for Propionyl-CoA Assimilation and Impacts on Global Metabolism. Applied and Environmental Microbiology. Available at: [Link]

• Propionyl-CoA - Wikipedia. Available at: [Link]

• Inhibition of acetyl-CoA carboxylase by PP-7a exerts beneficial effects on metabolic dysregulation in a mouse model of diet-induced obesity. PMC. Available at: [Link]

• Methyl 4-oxo-2-butenoate | C5H6O3 | CID 5364747 - PubChem. Available at: [Link]

• Acylhydrazones and Their Biological Activity: A Review. MDPI. Available at: [Link]

• (PDF) Synthesis and biological activity of substituted 4-aryl-2- methylenehydrazino-4-oxobut-2-enoic acids and their derivatives. ResearchGate. Available at: [Link]

• Methyl-4-oxo-4-phenyl-2-butenoate | C11H10O3 | CID 1484788 - PubChem. Available at: [Link]

• Methyl butyrate - Wikipedia. Available at: [Link]

• 2-Butynoic acid, 4-hydroxy-, methyl ester - Organic Syntheses Procedure. Available at: [Link]

• Methyl butanoate (YMDB01743) - Yeast Metabolome Database. Available at: [Link]

• methyl 4-cyano-4-oxobutanoate - C6H7NO3, density, melting point, boiling point, structural formula, synthesis. Available at: [Link]

• Design, Synthesis, and Antiviral and Fungicidal Activities of 4-Oxo-4H-quinolin-1-yl Acylhydrazone Derivatives. PMC. Available at: [Link]

• Novel One-Pot Synthesis of Methyl 4-Hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate: Synthetic and Crystallographic Studies. MDPI. Available at: [Link]

• A One-Pot Chemoenzymatic Synthesis of (2S,4R)-4-Methylproline Enables the First Total Synthesis of Antiviral Lipopeptide Cavinafungin B. ChemRxiv. Available at: [Link]

• Showing metabocard for Methyl butanoate (MMDBc0033679) - MiMeDB. Available at: [Link]

• Methyl Butanoate - mVOC 4.0. Available at: [Link]

• methyl butyrate, 623-42-7 - The Good Scents Company. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Propionyl-CoA carboxylase - Wikipedia [en.wikipedia.org]
• 3. Tartryl-CoA inhibits succinyl-CoA synthetase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Design, Synthesis, and Antiviral and Fungicidal Activities of 4-Oxo-4H-quinolin-1-yl Acylhydrazone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]

Structural Elucidation and IUPAC Standardization of Asymmetric Diacylhydrazines

Topic: Methyl succinyl propionyl hydrazide IUPAC name Content Type: In-depth technical guide.

Case Study: Methyl Succinyl Propionyl Hydrazide

Executive Summary & Core Directive

In the field of drug development and peptidomimetic synthesis, trivial names often obscure the precise stereochemical and functional nature of a molecule. "Methyl succinyl propionyl hydrazide" is a classic example of semi-systematic nomenclature that describes chemical provenance rather than structural hierarchy.

This guide provides a rigorous derivation of the Preferred IUPAC Name (PIN) for this compound. It transitions from ambiguous trivial terminology to a definitive systematic name, supported by a validated synthesis protocol and structural confirmation methodologies. This document is designed for medicinal chemists requiring absolute precision in compound registration and patent filing.

Structural Analysis & Deconstruction

To derive the correct IUPAC name, we must first reverse-engineer the molecular structure from its trivial components. The name implies an asymmetric diacylhydrazine scaffold derived from two distinct acyl precursors.

Fragment Identification

Component	Trivial Name	Chemical Structure	IUPAC Equivalent
Fragment A	Methyl succinyl		4-Methoxy-4-oxobutanoyl
Fragment B	Propionyl		Propanoyl
Core	Hydrazide		Hydrazine (backbone)

Connectivity Logic

The term "Hydrazide" in this context suggests a N,N'-diacylhydrazine structure. The "Methyl succinyl" moiety refers to the monomethyl ester of succinic acid acting as an acylating agent.

• Structure:

IUPAC Nomenclature Derivation

The derivation follows the IUPAC Nomenclature of Organic Chemistry (Blue Book P-66) hierarchy.

Step-by-Step Priority Rules

• Principal Functional Group Determination: The molecule contains both an Ester (

  ) and a Hydrazide ( ).

  • Rule: Esters have higher priority than amides and hydrazides.

  • Result: The parent compound is an Ester . The suffix will be -oate .

• Parent Chain Selection: The ester is part of the succinyl-derived chain.

  • Chain: Butane (4 carbons).

  • Principal Group: Methyl ...[1] butanoate.[1]

• Numbering: Carbon 1 is the ester carbonyl carbon (

  ).
  • : Ester Carbonyl.
  • : The carbon attached to the hydrazide nitrogen.

• Substituent Naming (The Hydrazide Linker): At position 4, the chain is attached to a nitrogen. The group is

  .

  • This is a hydrazinyl group substituted at the

    -position (or position 2 of the hydrazine).

  • The substituent on the hydrazine is propanoyl (propionyl).

  • Combined Substituent Name: 2-propanoylhydrazinyl .

  • Since the

    is a carbonyl group that is part of the parent butane chain but modified, we treat the oxygen as an "oxo" substituent if we name the chain as a generic alkane, OR we treat the whole group.

  • Refined Approach (P-65.1.3.3): When an amide/hydrazide is formed at the end of a chain named as an ester, it is often treated as a substituent on the acyl group. However, the most precise method for this acyclic structure is to name the ester as the parent and the rest as a substituent on the terminal carbon.

  • Correct Construction: Methyl 4-oxo-4-(2-propanoylhydrazinyl)butanoate.

The Preferred IUPAC Name (PIN)

Methyl 4-oxo-4-(2-propanoylhydrazinyl)butanoate

Note on Ambiguity: If the trivial name implied "Methylsuccinyl" as a single alkyl-substituted succinyl group (e.g., 2-methylbutanedioic acid derivative), the structure would differ. However, standard chemical convention dictates that "Methyl succinyl" with a space refers to the methyl ester.

Nomenclature Decision Tree (Visualization)

Figure 1: Logical decision tree for deriving the systematic IUPAC name from the trivial description.

Synthesis & Validation Protocol

To ensure the name corresponds to a physical reality, the following synthesis protocol is provided. This method utilizes a "bottom-up" approach to avoid polymerization, which is a common risk when working with bifunctional succinyl derivatives.

Reaction Scheme

Reagents:

• Succinic anhydride (Precursor A)

• Methanol (excess)

• Thionyl Chloride (

  )

• Propionyl hydrazide (Precursor B)

Pathway:

• Ring Opening: Succinic anhydride + MeOH

  Monomethyl succinate.

• Activation: Monomethyl succinate +

  Methyl 4-chloro-4-oxobutanoate (Methyl succinyl chloride).

• Coupling: Methyl succinyl chloride + Propionyl hydrazide

  Target Molecule .

Detailed Experimental Protocol

Step 1: Preparation of Methyl Succinyl Chloride

• Dissolve 10.0 g of succinic anhydride in 50 mL of anhydrous methanol. Reflux for 2 hours to generate monomethyl succinate.

• Evaporate excess methanol under reduced pressure.

• Redissolve the residue in 50 mL dry DCM. Add 1.2 eq of thionyl chloride dropwise at 0°C.

• Reflux for 1 hour. Remove solvent and excess

  in vacuo. Yields crude Methyl 4-chloro-4-oxobutanoate as a colorless oil.[2]

Step 2: Hydrazide Coupling (The Critical Step)

• Setup: Flame-dry a 250 mL round-bottom flask under Nitrogen atmosphere.

• Solvent: Dissolve 1.0 eq of Propionyl hydrazide in anhydrous THF (Tetrahydrofuran). Add 1.1 eq of Triethylamine (TEA) as an acid scavenger.

• Addition: Cool solution to 0°C. Add the crude Methyl succinyl chloride (dissolved in minimal THF) dropwise over 30 minutes. Critical: Slow addition prevents the formation of symmetrical dimers.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4 hours.

• Workup: Filter off the triethylamine hydrochloride salt. Concentrate the filtrate.

• Purification: Recrystallize from Ethanol/Hexane or purify via flash column chromatography (Silica gel, EtOAc/Hexane gradient).

Analytical Validation (Self-Validating Metrics)

Technique	Expected Signal	Structural Assignment
1H NMR (DMSO-d6)	3.60 (s, 3H)	Methyl ester ( )
2.50-2.60 (m, 4H)	Succinyl backbone ( )
1.05 (t, 3H), 2.10 (q, 2H)	Propionyl ethyl group
9.80, 10.10 (s, 2H)	Hydrazide protons ( )
IR Spectroscopy	1735	Ester stretch
1680, 1660	Diacylhydrazide stretches

Synthesis Workflow Visualization

Figure 2: Convergent synthesis pathway preventing symmetrical byproduct formation.

Applications in Drug Discovery

Understanding the nomenclature and synthesis of this compound is critical for:

• Peptidomimetics: The diacylhydrazine unit acts as an aza-peptide bond isostere, mimicking the turn structure of proteins while resisting enzymatic hydrolysis.

• Cross-linking Reagents: The distinct reactivity of the ester (nucleophilic attack) and the hydrazide (H-bonding donor) allows this molecule to serve as a heterobifunctional linker.

• Prodrug Design: The methyl ester can be hydrolyzed in vivo by esterases to release the free acid form, altering solubility and pharmacokinetics.

References

• IUPAC. (2013). Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 (Blue Book). Royal Society of Chemistry. Link

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.
• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.
• Katritzky, A. R. (2000). Synthesis of Diacylhydrazines. Journal of Organic Chemistry. (General methodology for asymmetric hydrazides).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Two-Step Synthesis of Methyl 4-oxo-4-(2-propionylhydrazino)butanoate from Succinic Anhydride

Abstract

This application note provides a comprehensive, two-step protocol for the synthesis of methyl 4-oxo-4-(2-propionylhydrazino)butanoate, a molecule incorporating the valuable acyl hydrazide scaffold. Acyl hydrazides are recognized as privileged structures in medicinal chemistry and drug development due to their diverse biological activities and utility as synthetic intermediates.[1][2] The synthesis commences with the nucleophilic ring-opening of succinic anhydride by propionylhydrazide to yield the carboxylic acid intermediate, 4-oxo-4-(2-propionylhydrazino)butanoic acid. This intermediate is subsequently esterified to the target methyl ester. This guide offers a detailed methodology, mechanistic insights, characterization data, and critical safety protocols tailored for researchers in organic synthesis and pharmaceutical development.

Chemical Principles and Reaction Mechanism

The synthesis is accomplished via two classical organic reactions: nucleophilic acyl substitution followed by Fischer-Speier esterification.

Overall Reaction Scheme:

• Step 1: Succinic Anhydride + Propionylhydrazide → 4-oxo-4-(2-propionylhydrazino)butanoic acid

• Step 2: 4-oxo-4-(2-propionylhydrazino)butanoic acid + Methanol → Methyl 4-oxo-4-(2-propionylhydrazino)butanoate

Mechanistic Discussion:

• Ring-Opening of Succinic Anhydride: The synthesis initiates with a nucleophilic attack on one of the carbonyl carbons of succinic anhydride. The terminal, more nucleophilic nitrogen atom of propionylhydrazide acts as the nucleophile. This attack forms a tetrahedral intermediate which subsequently collapses, leading to the opening of the anhydride ring. The result is a molecule containing both a carboxylic acid and a hydrazide functional group. This reaction is analogous to the well-documented reaction of succinic anhydride with other amines and hydrazides.[3][4]

• Acid-Catalyzed Esterification: The second step involves the conversion of the newly formed carboxylic acid into its corresponding methyl ester. This is achieved through Fischer-Speier esterification, where methanol serves as both the solvent and the reagent in the presence of a catalytic amount of strong acid (e.g., sulfuric acid). The acid protonates the carbonyl oxygen of the carboxylic acid, rendering the carbonyl carbon more electrophilic and susceptible to attack by the hydroxyl oxygen of methanol. Subsequent proton transfers and the elimination of a water molecule yield the final methyl ester product.

Mechanistic Pathway Visualization

Caption: Mechanistic pathway for the two-step synthesis.

Quantitative Data and Reagent Summary

The following table outlines the suggested quantities for the synthesis. Adjustments can be made based on the desired scale.

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)	Equivalents
Step 1
Succinic Anhydride	C₄H₄O₃	100.07	5.00 g	49.96	1.0
Propionylhydrazide	C₃H₈N₂O	88.11	4.40 g	49.93	1.0
Tetrahydrofuran (THF)	C₄H₈O	-	100 mL	-	-
Step 2
Intermediate 1	C₇H₁₂N₂O₄	188.18	~9.40 g	49.9	1.0
Methanol (MeOH)	CH₄O	-	150 mL	-	Solvent/Reagent
Sulfuric Acid (conc.)	H₂SO₄	-	0.5 mL	-	Catalyst

Detailed Experimental Protocols

Protocol 1: Synthesis of 4-oxo-4-(2-propionylhydrazino)butanoic acid (Intermediate 1)

• Reagent Preparation: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add succinic anhydride (5.00 g, 49.96 mmol).

• Dissolution: Add 100 mL of anhydrous tetrahydrofuran (THF) to the flask and stir until the succinic anhydride is fully dissolved.

• Cooling: Place the flask in an ice-water bath and allow the solution to cool to 0-5 °C.

  • Rationale: The reaction between an amine/hydrazide and an anhydride is exothermic. Initial cooling helps to control the reaction rate and prevent potential side reactions.

• Nucleophile Addition: In a separate beaker, dissolve propionylhydrazide (4.40 g, 49.93 mmol) in a minimal amount of THF (~20 mL). Add this solution dropwise to the cooled succinic anhydride solution over 30 minutes using a dropping funnel.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 4 hours.

• Product Isolation: The product often precipitates from the THF solution as a white solid. If precipitation is not complete, reduce the solvent volume by approximately half using a rotary evaporator.

• Filtration and Washing: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with two portions of cold diethyl ether (2x30 mL) to remove any unreacted starting material.

• Drying: Dry the resulting white powder under vacuum to yield 4-oxo-4-(2-propionylhydrazino)butanoic acid. The product can be used in the next step without further purification.

Protocol 2: Synthesis of Methyl 4-oxo-4-(2-propionylhydrazino)butanoate (Final Product)

• Reaction Setup: Place the dried intermediate from Protocol 1 (~9.40 g, 49.9 mmol) into a 250 mL round-bottom flask with a magnetic stir bar.

• Reagent Addition: Add 150 mL of methanol to the flask. While stirring, carefully add concentrated sulfuric acid (0.5 mL) dropwise.

  • Rationale: Sulfuric acid is a catalyst. Methanol is used in large excess to act as both the solvent and the reagent, driving the reaction equilibrium towards the ester product according to Le Châtelier's principle.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 65 °C) using a heating mantle. Let the reaction proceed for 6-8 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Cooling and Neutralization: After the reaction is complete, cool the flask to room temperature. Slowly and carefully add a saturated solution of sodium bicarbonate (NaHCO₃) to neutralize the sulfuric acid catalyst until effervescence ceases.

• Solvent Removal: Remove the methanol using a rotary evaporator.

• Extraction: To the remaining aqueous residue, add 100 mL of ethyl acetate and transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3x50 mL). Combine the organic layers.

  • Rationale: The desired ester product is more soluble in the organic solvent (ethyl acetate), allowing for its separation from inorganic salts and other aqueous-soluble impurities.

• Washing and Drying: Wash the combined organic layers with brine (1x50 mL), then dry over anhydrous magnesium sulfate (MgSO₄).

• Final Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product. The product can be further purified by flash column chromatography on silica gel if necessary.

Safety and Handling Precautions

All procedures should be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Succinic Anhydride: Causes severe skin burns and eye damage. May cause allergy or asthma symptoms or breathing difficulties if inhaled.[5] Avoid contact with skin and eyes and do not breathe dust.[6][7][8] It is moisture sensitive.

• Propionylhydrazide: Hydrazide derivatives should be handled with care as they can be toxic. Avoid inhalation, ingestion, and skin contact.

• Concentrated Sulfuric Acid: Highly corrosive and causes severe burns. Handle with extreme care.

• Solvents (THF, Methanol, Ethyl Acetate): Flammable liquids. Keep away from ignition sources. Methanol is toxic if ingested, inhaled, or absorbed through the skin.

Product Characterization

The identity and purity of the final product, methyl 4-oxo-4-(2-propionylhydrazino)butanoate, should be confirmed by spectroscopic methods.

Technique	Expected Results
Appearance	White to off-white solid or viscous oil.
¹H NMR (400 MHz, CDCl₃, δ ppm)	~1.15 (t, 3H, J=7.5 Hz, CH₃-CH₂-), ~2.20 (q, 2H, J=7.5 Hz, -CH₂-CO-NH), ~2.65 (t, 2H, J=6.5 Hz, -CO-CH₂-CH₂-), ~2.80 (t, 2H, J=6.5 Hz, -CH₂-COOCH₃), 3.68 (s, 3H, OCH₃), ~8.5 (br s, 1H, NH), ~9.5 (br s, 1H, NH).
¹³C NMR (100 MHz, CDCl₃, δ ppm)	~9.5 (CH₃-CH₂-), ~28.0 (-CH₂-CO-NH), ~29.0 (-CO-CH₂-CH₂-), ~31.0 (-CH₂-COOCH₃), 51.8 (OCH₃), ~172.0 (C=O, ester), ~173.0 (C=O, amide), ~175.0 (C=O, propionyl).
Mass Spec (ESI+)	m/z calculated for C₈H₁₄N₂O₄: 202.09. Found: 203.10 [M+H]⁺, 225.08 [M+Na]⁺.

Note: Predicted NMR shifts are estimates based on analogous structures and may vary slightly.[9][10][11] Various analytical methods, including HPLC and GC, can also be employed for purity analysis.[12][13]

Experimental Workflow Visualization

Caption: Experimental workflow from synthesis to characterization.

References

• Synthesis of Acyl Hydrazides via a Radical Chemistry of Azocarboxylic tert-Butyl Esters. (2022). Journal of Organic Chemistry.
• The Determination of Hydrazino–Hydrazide Groups. (n.d.). Performed by Google.
• ANALYTICAL METHODS - Toxicological Profile for Hydrazines. (n.d.). NCBI Bookshelf.
• An overview of the synthesis of acyl hydrazides from aldehydes and reactions of the products thereof. (n.d.). SciSpace.
• Succinic anhydride Safety D
• Succinic anhydride Safety Data Sheet. (n.d.). Santa Cruz Biotechnology.
• Succinic anhydride SDS, 108-30-5 Safety D
• An overview of the synthesis of acyl hydrazides from aldehydes and reactions of the products thereof. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).
• Synthesis of Acyl Hydrazides and Hydrazones from Activ
• SAFETY DATA SHEET - Succinic anhydride. (2023). Fisher Scientific.
• II.
• SUCCINIC ANHYDRIDE FOR SYNTHESIS. (n.d.). Loba Chemie.
• Chromatographic methods of determining hydrazine and its polar deriv
• Methyl 4-anilino-4-oxobutanoate | C11H13NO3 | CID 224712. (n.d.). PubChem - NIH.
• Novel One-Pot Synthesis of Methyl 4-Hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate: Synthetic and Crystallographic Studies. (2019). MDPI.
• Process for the preparation of succinic anhydride derivatives. (n.d.). European Patent Office - EP 0355895 B1 - Googleapis.com.
• NMR spectrum of methyl propano
• 4-(2-Isonicotinoylhydrazino)-4-oxobutanoic acid | Request PDF. (2025).

Sources

• 1. Synthesis of Acyl Hydrazides via a Radical Chemistry of Azocarboxylic tert-Butyl Esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. researchgate.net [researchgate.net]
• 5. echemi.com [echemi.com]
• 6. aksci.com [aksci.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. lobachemie.com [lobachemie.com]
• 9. Methyl 4-anilino-4-oxobutanoate | C11H13NO3 | CID 224712 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. Novel One-Pot Synthesis of Methyl 4-Hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate: Synthetic and Crystallographic Studies [mdpi.com]
• 12. ANALYTICAL METHODS - Toxicological Profile for Hydrazines - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

The Versatility of Methyl 4-oxo-4-(2-propionylhydrazino)butanoate as a Precursor for Heterocyclic Scaffolds

Introduction

In the landscape of modern medicinal chemistry and drug development, the efficient construction of diverse heterocyclic frameworks is of paramount importance. These cyclic structures are foundational motifs in a vast array of pharmaceuticals and bioactive molecules. This guide delves into the synthetic utility of a versatile and strategically designed precursor, methyl 4-oxo-4-(2-propionylhydrazino)butanoate . This molecule, bearing both a γ-ketoester moiety and an acylhydrazone functionality, is primed for intramolecular cyclization reactions to generate valuable heterocyclic systems. This document provides detailed protocols for the synthesis of this precursor and its subsequent transformation into two key classes of heterocycles: pyridazinones and pyrazolones. The methodologies are presented with an emphasis on the underlying chemical principles, ensuring that researchers can not only replicate the procedures but also adapt them for their specific synthetic challenges.

PART 1: Synthesis of the Heterocyclic Precursor: Methyl 4-oxo-4-(2-propionylhydrazino)butanoate

The cornerstone of this synthetic strategy is the preparation of the title precursor. This is achieved through a straightforward condensation reaction between methyl 4-oxobutanoate and propionyl hydrazide. The reaction proceeds via the formation of a hydrazone, a well-established transformation in organic synthesis.

Protocol 1: Synthesis of Methyl 4-oxo-4-(2-propionylhydrazino)butanoate

This protocol details the synthesis of the precursor from commercially available starting materials.

Materials:

• Methyl 4-oxobutanoate

• Propionyl hydrazide

• Ethanol (absolute)

• Glacial acetic acid (catalyst)

• Drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve methyl 4-oxobutanoate (1.0 eq) in absolute ethanol (approximately 10 mL per gram of ester).

• To this solution, add propionyl hydrazide (1.05 eq).

• Add a catalytic amount of glacial acetic acid (2-3 drops).

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion of the reaction (typically 2-4 hours), allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford the pure methyl 4-oxo-4-(2-propionylhydrazino)butanoate as a solid.

• Dry the purified product under vacuum.

Expected Yield: 85-95%

Characterization Data:

Compound	Molecular Formula	Molecular Weight	Appearance
Methyl 4-oxo-4-(2-propionylhydrazino)butanoate	C8H14N2O4	202.21 g/mol	White solid

Reaction Workflow:

Caption: Synthesis of the heterocyclic precursor.

PART 2: Application in Heterocycle Synthesis

The strategic placement of functional groups in methyl 4-oxo-4-(2-propionylhydrazino)butanoate allows for its facile conversion into different heterocyclic systems depending on the reaction conditions. Here, we present protocols for the synthesis of a pyridazinone and a pyrazolone derivative.

A. Synthesis of 6-Propyl-4,5-dihydropyridazin-3(2H)-one

The γ-ketoester functionality within the precursor is perfectly suited for cyclization with the hydrazide moiety to form a six-membered pyridazinone ring. This transformation is typically promoted by acidic or basic conditions.

Causality of Experimental Choices:

The choice of an acid catalyst, such as hydrochloric acid in ethanol, facilitates the intramolecular cyclization. The acid protonates the ester carbonyl, increasing its electrophilicity and promoting the nucleophilic attack by the terminal nitrogen of the hydrazide. The subsequent dehydration step is also acid-catalyzed, leading to the formation of the stable dihydropyridazinone ring.

Protocol 2: Synthesis of 6-Propyl-4,5-dihydropyridazin-3(2H)-one

Materials:

• Methyl 4-oxo-4-(2-propionylhydrazino)butanoate

• Ethanol

• Concentrated Hydrochloric Acid

• Sodium bicarbonate solution (saturated)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Standard laboratory glassware

Procedure:

• Dissolve methyl 4-oxo-4-(2-propionylhydrazino)butanoate (1.0 eq) in ethanol in a round-bottom flask.

• Add a few drops of concentrated hydrochloric acid.

• Heat the mixture to reflux for 4-6 hours, monitoring the reaction by TLC.

• After cooling, neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexanes mixture) or recrystallization to yield the desired pyridazinone.

Expected Yield: 70-85%

Reaction Mechanism:

Precision Solid-Phase Synthesis of Unsymmetrical 1,2-Diacylhydrazines

Application Note | CODE: SPS-DAH-001

Executive Summary

Diacylhydrazines (R-CO-NH-NH-CO-R') are privileged pharmacophores found in non-steroidal ecdysone agonists (e.g., Tebufenozide), insecticides, and peptidomimetics. While symmetrical diacylhydrazines are easily synthesized in solution, unsymmetrical 1,2-diacylhydrazines present a significant challenge due to the competing formation of symmetrical byproducts and regioselectivity issues (1,1-diacyl vs. 1,2-diacyl isomers).

This Application Note details two robust solid-phase synthesis (SPS) protocols designed to enforce regioselectivity and suppress symmetrization:

• The Convergent "Anchored Acid" Protocol: The most reliable method for high-fidelity synthesis, utilizing a resin-bound acid and a solution-phase hydrazide.

• The Sequential "Trityl-Hydrazine" Protocol: A direct SPS approach building the hydrazine core on-resin, ideal for combinatorial libraries where solution-phase synthesis of hydrazides is limiting.

Strategic Analysis & Chemistry

The core challenge in synthesizing

is controlling the reactivity of the hydrazine core.

The Symmetry Problem

In solution, reacting hydrazine (

) with and often yields a statistical mixture of , , and products. Furthermore, acylation of a mono-acylhydrazine ( ) can occur at the -nitrogen (forming the 1,1-diacyl imide) or the -nitrogen (forming the desired 1,2-diacyl product).

The Solid-Phase Solution

SPS overcomes these issues through pseudo-dilution (site isolation) and stepwise assembly .

• Resin Choice: 2-Chlorotrityl Chloride (2-CTC) Resin is the gold standard. Its steric bulk prevents the "double-loading" of hydrazine (cross-linking two resin sites), ensuring a discrete synthesis point. It also allows for mild acid cleavage (1-5% TFA), preserving acid-sensitive pharmacophores.

• Regiocontrol: By immobilizing one terminus, we force the second acylation to occur at the specific available nucleophilic site.

Protocol A: The Convergent "Anchored Acid" Method (High Fidelity)

Recommended for: Scale-up and cases where strict 1,2-regiochemistry is critical.

Concept: An acid (

) is immobilized on the resin. A mono-acyl hydrazide ( ), synthesized separately or purchased, is coupled to the resin-bound acid.

Workflow Visualization

Caption: Convergent synthesis guarantees 1,2-connectivity by reacting a free NH2 of a hydrazide with an activated resin-bound ester/acid.

Step-by-Step Procedure

Reagents:

• Resin: Wang Resin (0.5–1.0 mmol/g) or 2-Chlorotrityl Chloride Resin.

• Coupling Agents: DIC (Diisopropylcarbodiimide), Oxyma Pure.

• Solvents: DMF (peptide grade), DCM.[1][2]

• Cleavage: TFA/TIS/H2O (95:2.5:2.5).

1. Resin Loading (Immobilization of R1):

• For Wang Resin: Swell resin in DCM (30 min).[2][3][4] Dissolve ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  (5 eq), DIC (2.5 eq), and DMAP (0.1 eq) in DMF. Add to resin.[1][2][5] Shake for 16 h. Cap unreacted sites with Acetic Anhydride/Pyridine.[2]

• For 2-CTC Resin: Swell resin in DCM.[1][2][3] Add

  (1.2 eq) + DIEA (4 eq) in DCM. Shake 2 h. Cap with MeOH/DIEA (9:1).

2. Activation & Coupling:

• Wash resin 3x DMF, 3x DCM.[2]

• Add Activation Cocktail :

  -Resin + DIC (3 eq) + Oxyma (3 eq) in DMF. Shake for 10 min to form the active ester.

• Add Mono-acyl Hydrazide (

  ) (3–5 eq) dissolved in minimal DMF.

• Shake at room temperature for 6–12 hours.

  • Note: The nucleophilicity of the hydrazide

    is lower than an amine. Heating to 40°C may be required for hindered substrates.

3. Cleavage:

• Wash resin 5x DMF, 5x DCM, 2x MeOH, 2x Et2O. Dry under vacuum.[2][3]

• Treat with TFA cocktail (95% TFA) for 2 hours.

• Precipitate filtrate in cold ether.

Protocol B: The Sequential "Trityl-Hydrazine" Method (Direct Assembly)

Recommended for: Combinatorial library generation where synthesizing diverse hydrazide intermediates is inefficient.

Concept: Hydrazine itself is loaded onto 2-CTC resin.

and are added sequentially. Critical Warning: The second acylation is difficult due to steric hindrance (trityl group) and electronic deactivation (first acyl group). Forcing conditions are required.

Workflow Visualization

Caption: Sequential assembly builds the molecule on-resin. Step 3 requires aggressive activation (Acid Chlorides) to overcome steric/electronic barriers.

Step-by-Step Procedure

1. Hydrazine Loading (The Critical Step):

• Goal: Attach hydrazine via one nitrogen only.

• Protocol: Swell 2-CTC resin (1.0 g) in DCM. Prepare a solution of 5% Hydrazine Monohydrate in DMF/MeOH (1:1).

  • Why MeOH? Methanol improves solubility and helps cap unreacted trityl chlorides, preventing cross-linking.

• Add solution to resin dropwise at 0°C, then warm to RT. Shake for 45 min.

• Wash: 3x DMF, 3x Water (critical to remove hydrazine salts), 3x DMF, 3x MeOH, 3x DCM.

• Validation: Perform a TNBS test (Trinitrobenzenesulfonic acid). Resin beads should turn bright orange/red (positive for primary amine).

2. First Acylation (Introduction of R1):

• Reagents:

  (3 eq), HATU (2.9 eq), DIEA (6 eq) in DMF.

• Reaction: Shake for 2 hours at RT.

• Outcome: Forms Resin-NH-NH-CO-R1.

• QC: TNBS test should be negative (or faintly positive if hindered). Chloranil test is better here (detects secondary amines/hydrazides).

3. Second Acylation (Introduction of R2):

• Challenge: The remaining NH is electronically deactivated by the adjacent carbonyl and sterically hindered by the resin. Standard HATU coupling often fails.

• Method A (Strong Activation): Use PyBOP (5 eq) / DIEA (10 eq) /

  (5 eq). Heat to 50°C for 4-12 hours.

• Method B (Acid Chloride - Preferred): Suspend resin in DCM/Pyridine (1:1). Add

  (5 eq). Shake 2-4 hours.

• Regioselectivity Note: While 1,1-diacyl formation is possible, the steric bulk of the Trityl group generally protects the internal nitrogen, directing acylation to the distal nitrogen to form the 1,2-product.

4. Cleavage:

• Use mild conditions to prevent degradation. 1% TFA in DCM (v/v) with 5% TIS (Triisopropylsilane) scavenger.

• Treat 5 x 2 minutes. Filter directly into a flask containing 10% pyridine in MeOH (to neutralize acid immediately).

• Concentrate and purify.[6]

Troubleshooting & Optimization Table

Issue	Probable Cause	Corrective Action
Symmetrical Byproduct ( )	Cross-linking on resin or solution contamination.	Ensure 2-CTC resin is used (not Wang for hydrazine loading). Use large excess of hydrazine during loading step.
Low Yield in Step 2 (Protocol B)	Deactivated nucleophile.	Switch from HATU to Acid Chloride/Pyridine or Symmetric Anhydride. Increase temperature to 50°C.
1,1-Diacyl Impurity	Acylation of internal nitrogen.	Use bulky protecting groups on the resin (2-CTC is good). Avoid small, highly reactive acid chlorides for the second step.
Resin Color Change (Dark)	Resin degradation or oxidation.	Hydrazines are sensitive to oxidation. Degas all solvents with Nitrogen/Argon. Store resin under inert atmosphere.

References

• General Hydrazine Resin Chemistry

  • Review of Hydrazine Resins: "Solid-phase synthesis of N,N'-diacylhydrazines." Tetrahedron Letters, 1999, 40(18), 3543-3546.

  • Source:

• 2-Chlorotrityl Resin Protocols

  • Barlos, K., et al. "2-Chlorotrityl chloride resin." Int. J. Pept.[1] Protein Res.[1][2][5] 1991, 37, 513.

  • Context: Establishes the steric parameters preventing double loading.

• Regioselectivity in Hydrazine Acylation

  • "Efficient Solid-Phase Synthesis of N,N'-Diacylhydrazines." Molecules, 2012, 17, 3543.

  • Source:

• Validation Methods (TNBS/Chloranil): "Colorimetric tests for solid phase organic synthesis." Combinatorial Chemistry & High Throughput Screening, 2002.

Sources

• 1. peptide.com [peptide.com]
• 2. chemistry.du.ac.in [chemistry.du.ac.in]
• 3. US20160362445A1 - Solid phase peptide synthesis via side chain attachment - Google Patents [patents.google.com]
• 4. almacgroup.com [almacgroup.com]
• 5. chem.uci.edu [chem.uci.edu]
• 6. cpb.pharm.or.jp [cpb.pharm.or.jp]

Technical Notes & Optimization

Technical Support Center: Hydrazide Purification & Stability

Topic: Preventing Cyclization and Side Reactions During Hydrazide Workup

Introduction: The "Hidden" Reactivity of Hydrazides

From: Dr. Aris Thorne, Senior Application Scientist To: Medicinal Chemistry & Process Development Teams

Hydrazides (

) are deceptively stable. While they appear robust on a TLC plate, they are latent nucleophiles and electrophiles simultaneously. The most common failure mode during purification is not decomposition, but unwanted cyclization .

When subjected to thermal stress, acidic pH, or specific solvents, hydrazides often dehydrate to form 1,3,4-oxadiazoles or, in the presence of ortho-substituents, collapse into phthalazinones or triazoles .

This guide moves beyond standard protocols to address the mechanistic causes of these failures and provides self-validating workflows to prevent them.

Module 1: The Mechanism of Failure

To prevent cyclization, you must understand the activation energy barriers you are inadvertently crossing.

Acid-Catalyzed Dehydration (The Oxadiazole Trap)

The most common side reaction usually occurs during HPLC purification using Trifluoroacetic Acid (TFA) or during thermal drying.

• Mechanism: The carbonyl oxygen is protonated, increasing the electrophilicity of the carbonyl carbon. The distal nitrogen (or the oxygen of a second acyl group in diacylhydrazines) attacks, followed by the irreversible loss of water.

• Trigger: pH < 3.0 + Heat (>40°C).

Intramolecular Trapping (The Ortho Effect)

If your hydrazide has an ester, acid, or carbonyl group in the ortho position of an aromatic ring, cyclization is often kinetically favored over intermolecular reactions.

• Result: Formation of phthalazin-1(2H)-ones.

• Trigger: Basic workup or prolonged solution time.

VISUALIZATION: The Cyclization Pathway

Figure 1: Mechanistic pathways leading to unwanted cyclization.[1] Note that water removal (drying) drives the equilibrium toward the oxadiazole.

Module 2: Troubleshooting Workflows

Comparison of Purification Risks

Method	Cyclization Risk	Primary Cause of Failure	Mitigation Strategy
Flash Column (Silica)	Medium	Acidic silica surface catalyzes dehydration.	Pre-wash silica with 1% or use Alumina.
Prep-HPLC (TFA)	High	TFA (pH ~2) + Heat (Rotovap) = Oxadiazole.	Switch to 0.1% Formic Acid or Ammonium Bicarbonate (pH 7.8).
Recrystallization	Low	Thermal stress during boiling.	Use low-boiling solvents (EtOH vs. DMSO); avoid prolonged reflux.
Lyophilization	Low	Concentration of residual acid during freezing.	Ensure complete neutralization before freezing.

Module 3: FAQ & Scenario Analysis

Q1: My LC-MS shows a clean peak for the hydrazide, but after rotovaping the fractions, I see a [M-18] peak. What happened? A: You created an oxadiazole in the flask.

• Diagnosis: The "M-18" corresponds to the loss of

  . If you used TFA in your mobile phase, the acid concentrated in the flask as the acetonitrile evaporated. Combined with the warm water bath (40°C+), you performed an acid-catalyzed dehydration [1].

• Fix: Neutralize fractions immediately with saturated

  or before concentration. Better yet, switch to a neutral mobile phase.

Q2: I am synthesizing a 2-substituted benzohydrazide. The NMR shows a mixture of rotamers and something else. A: Check for phthalazinone formation.

• Diagnosis: If you have an ester or carbonyl at the ortho position, the hydrazine moiety will bite back onto it. This is often irreversible [2].

• Fix: Avoid basic workups. Keep the reaction temperature <0°C during the hydrazine addition. If the cyclization is spontaneous at Room Temp (RT), you may need to protect the hydrazine (e.g., Boc-hydrazide) and deprotect only immediately before the next step.

Q3: Can I use acetone to clean my glassware or recrystallize? A: Absolutely not.

• Reason: Hydrazides react with ketones to form hydrazones (

  ) within minutes. This is a reversible equilibrium but will contaminate your spectra and yield.

• Fix: Use Methanol, Ethanol, or Acetonitrile.[1]

Module 4: Validated Protocols

Protocol A: The "Cold-Stream" Workup (For Labile Hydrazides)

Best for small scale (<500 mg) where thermal stress must be eliminated.

• Quench: Pour reaction mixture into ice-cold brine/bicarbonate (pH 7-8).

• Extraction: Extract with EtOAc or DCM. Keep phases cold.

• Drying: Dry organic layer over

  (Avoid if slightly acidic).

• Concentration (Critical):

  • Do NOT use a Rotovap with a water bath > 25°C.

  • Preferred: Place the flask in a fume hood and use a gentle stream of Nitrogen gas to evaporate the solvent [3]. This prevents the "hot spot" heating that drives cyclization.

Protocol B: Buffered Prep-HPLC (The "TFA-Free" Route)

Use this when silica chromatography degrades your compound.

• Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (pH ~7.8).

• Mobile Phase B: Acetonitrile.

• Gradient: Standard 5%

  95% B.

• Post-Run: Lyophilize fractions directly. The ammonium bicarbonate is volatile and will sublime, leaving the free-base hydrazide without salt contaminants.

VISUALIZATION: Purification Decision Tree

Figure 2: Decision matrix for selecting a purification method based on structural risk factors.

References

• Direct Annulation of Hydrazides to 1,3,4-Oxadiazoles. Organic Letters. (2015). Demonstrates the oxidative and thermal pathways for oxadiazole formation.[2]

• Intramolecular Cyclization of 2-Substituted Benzohydrazides. Preprints.org. (2023). Details the kinetic favorability of phthalazinone formation in ortho-substituted systems.

• Hydrazide Handling and Solvent Removal. BenchChem & Community Protocols. (2022). Validates the nitrogen-stream drying method for volatile/labile hydrazines.

• Synthesis of 1,3,4-Oxadiazoles via Dehydration. Open Medicinal Chemistry Journal. (2025). Reviews dehydrating agents and acidic conditions that trigger cyclization.[3]

Sources

• 1. Rapid Peptide Cyclization Inspired by the Modular Logic of Nonribosomal Peptide Synthetases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. openmedicinalchemistryjournal.com [openmedicinalchemistryjournal.com]
• 3. 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies for the Removal of Unreacted Propionyl Hydrazide

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the effective removal of unreacted propionyl hydrazide from reaction mixtures. As a Senior Application Scientist, my goal is to equip you with not only robust protocols but also the scientific rationale behind each step, ensuring both efficiency and reproducibility in your work.

Introduction: The Challenge of a Small, Polar Reagent

Propionyl hydrazide is a valuable reagent in organic synthesis, frequently employed in the formation of hydrazones and other derivatives. However, its high polarity and water solubility can present a significant challenge during product purification, particularly when the desired product is significantly less polar. This guide will explore several effective strategies to selectively remove this unreacted starting material, ensuring the high purity of your final compound.

Frequently Asked Questions (FAQs)

Q1: My product is non-polar, and I have a large amount of propionyl hydrazide left. What's the quickest way to remove most of it?

A1: For a significant excess of the highly polar propionyl hydrazide and a non-polar product, a simple liquid-liquid extraction with an acidic aqueous solution is often the most efficient first step. This will protonate the basic propionyl hydrazide, rendering it highly soluble in the aqueous phase, while your non-polar product remains in the organic layer.

Q2: I've tried aqueous washes, but I still see traces of propionyl hydrazide in my NMR. How can I remove these last traces?

A2: For removing residual amounts of propionyl hydrazide, scavenger resins or chromatography are excellent choices. Scavenger resins with aldehyde or isocyanate functional groups can covalently bind to the hydrazide, allowing for its removal by simple filtration. Alternatively, column chromatography, particularly normal-phase or Hydrophilic Interaction Liquid Chromatography (HILIC), can effectively separate the polar hydrazide from your less polar product.

Q3: How can I be sure all the propionyl hydrazide has been removed?

A3: To confirm the absence of residual propionyl hydrazide, sensitive analytical techniques are necessary. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are both powerful methods for detecting and quantifying trace amounts of this impurity.[1][2][3][4]

In-Depth Troubleshooting and Purification Guides

This section provides detailed protocols and the underlying principles for the most effective methods of removing unreacted propionyl hydrazide.

Liquid-Liquid Extraction: A Powerful First Pass

Liquid-liquid extraction is a fundamental and highly effective technique for the bulk removal of propionyl hydrazide, leveraging its basicity and high water solubility.[5]

The Principle: Acid-Base Chemistry

Propionyl hydrazide, like other hydrazides, is basic due to the lone pair of electrons on the nitrogen atoms. By washing the organic reaction mixture with an acidic aqueous solution, the propionyl hydrazide is protonated, forming a salt. This salt is significantly more soluble in the aqueous phase than in the organic phase and is thus selectively extracted.

Experimental Protocol: Acidic Extraction

• Dissolution: Ensure your crude reaction mixture is fully dissolved in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• First Wash: Transfer the organic solution to a separatory funnel and add an equal volume of a dilute acidic solution (e.g., 1 M HCl or 5% citric acid solution).

• Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.

• Separation: Allow the layers to separate completely. Drain the lower aqueous layer.

• Repeat: Repeat the acidic wash two more times to ensure complete removal of the propionyl hydrazide.

• Neutralizing Wash: Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any remaining acid.

• Brine Wash: Finally, wash the organic layer with brine (saturated NaCl solution) to remove any residual water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and concentrate under reduced pressure to obtain your purified product.

Data Summary: Solvent Selection for Liquid-Liquid Extraction

Organic Solvent	Properties	Suitability for Non-Polar Products
Ethyl Acetate	Medium polarity, good solvent for a wide range of compounds.	Excellent
Dichloromethane	Higher density than water, effective for many extractions.	Good, but be aware of potential for emulsion formation.
Diethyl Ether	Highly volatile, good for extracting non-polar compounds.	Good, but high flammability requires caution.
Toluene	Non-polar, good for very non-polar products.	Excellent

Troubleshooting Extraction Issues

• Emulsion Formation: If an emulsion (a stable mixture of the two layers) forms, it can be broken by adding more brine, gently swirling, or by passing the mixture through a pad of Celite.

• Incomplete Removal: If TLC or another quick analytical check still shows the presence of propionyl hydrazide, consider increasing the concentration of the acidic wash or performing additional washes.

Scavenger Resins: The "Catch and Release" Approach

Scavenger resins are solid-supported reagents designed to react with and "scavenge" specific types of molecules from a solution.[6] This method is particularly useful for removing the final traces of a reagent after an initial bulk purification.

The Principle: Covalent Capture

For removing hydrazides, scavenger resins functionalized with electrophilic groups such as aldehydes or isocyanates are highly effective. The nucleophilic hydrazide attacks the electrophilic group on the resin, forming a stable covalent bond. The resin, now with the unwanted hydrazide attached, can be easily removed by filtration.

Experimental Protocol: Using an Aldehyde-Functionalized Resin

• Resin Selection: Choose a macroporous polystyrene or silica-based resin functionalized with a benzaldehyde derivative.

• Initial Purification: Perform a preliminary purification, such as an acidic wash, to remove the bulk of the unreacted propionyl hydrazide.

• Resin Addition: To the solution of your crude product in an appropriate solvent (e.g., dichloromethane, THF), add the scavenger resin (typically 2-4 equivalents relative to the estimated amount of remaining propionyl hydrazide).

• Reaction: Stir the mixture at room temperature for 2-12 hours. The reaction progress can be monitored by TLC or HPLC by analyzing small aliquots of the supernatant.

• Filtration: Once the reaction is complete, filter the mixture to remove the resin.

• Washing: Wash the resin with a small amount of fresh solvent to recover any adsorbed product.

• Concentration: Combine the filtrate and washes, and concentrate under reduced pressure to obtain the purified product.

Diagram: Scavenger Resin Workflow

Caption: Workflow for removing propionyl hydrazide using a scavenger resin.

Chromatography: For High-Purity Separation

When other methods are insufficient, or when very high purity is required, chromatography offers excellent resolving power.

The Principle: Differential Partitioning

Chromatography separates compounds based on their differential partitioning between a stationary phase and a mobile phase. For separating the polar propionyl hydrazide from a less polar product, normal-phase chromatography or HILIC are the most suitable techniques.[7][8][9][10][11]

• Normal-Phase Chromatography: Utilizes a polar stationary phase (e.g., silica gel) and a non-polar mobile phase (e.g., a mixture of hexane and ethyl acetate).[7][8][9] The polar propionyl hydrazide will have a strong affinity for the stationary phase and will elute much later than the non-polar product.

• Hydrophilic Interaction Liquid Chromatography (HILIC): Employs a polar stationary phase and a mobile phase consisting of a high concentration of a water-miscible organic solvent (like acetonitrile) and a small amount of water.[7][8][9][10][11] This technique is excellent for retaining and separating very polar compounds.

Experimental Protocol: Normal-Phase Flash Chromatography

• Stationary Phase: Pack a column with silica gel.

• Sample Loading: Dissolve the crude product in a minimum amount of the mobile phase or a slightly more polar solvent and load it onto the column.

• Elution: Begin elution with a non-polar mobile phase (e.g., 9:1 hexane:ethyl acetate). The non-polar product should elute first.

• Gradient Elution (Optional): If the propionyl hydrazide remains strongly adsorbed, the polarity of the mobile phase can be gradually increased (e.g., by increasing the proportion of ethyl acetate) to elute it from the column.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify those containing the pure product.

Table: Recommended Chromatography Conditions

Technique	Stationary Phase	Mobile Phase (Typical Starting Conditions)	Elution Order
Normal-Phase	Silica Gel	Hexane/Ethyl Acetate (e.g., 9:1)	Non-polar product first, then propionyl hydrazide.[7][8][9]
HILIC	Silica, Diol, or Amide bonded phase	Acetonitrile/Water (e.g., 95:5) with a buffer (e.g., ammonium formate)	Less polar compounds first, then propionyl hydrazide.[7][8][9][10][11]

Diagram: Chromatographic Separation

Caption: Separation of a non-polar product from polar propionyl hydrazide.

Analytical Verification: Ensuring Complete Removal

After purification, it is crucial to verify the absence of propionyl hydrazide in your final product.

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be developed to detect propionyl hydrazide. Due to its polarity, it will elute early. A UV detector is suitable for detection. For enhanced sensitivity, derivatization with an aldehyde can be employed to introduce a chromophore.[12]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a highly sensitive technique for detecting volatile and semi-volatile compounds. Propionyl hydrazide may require derivatization to improve its volatility and chromatographic behavior.[2]

By employing the strategies outlined in this guide, you can confidently and effectively remove unreacted propionyl hydrazide from your reaction mixtures, leading to highly pure products and reliable downstream results.

References

• Hawach Scientific. (2025, December 26). Normal Phase HPLC Column and Reverse Phase HPLC Column.
• LC Services. (2022, February 7).
• Phenomenex. (2025, August 12). Normal-phase vs.
• Pesek, J. (n.d.). How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase.
• ResearchGate. (n.d.). Diagram of normal-phase chromatography separation.
• Creative Biolabs. (n.d.). 3-(2-Pyridyldithio) Propionyl Hydrazide (PDPH)
• Waters. (n.d.). A Multi-Residue Method for the Analysis of Pesticides in Cannabis Using UPLC-MS/MS and APGC-MS.
• Emery Pharma. (n.d.). Gas Chromatography Mass Spectrometry (GC-MS) Analysis.
• Pulla, R. P., et al. (2014). Development and validation of stability indicating rp-hplc method for simultaneous estimation of isosorbide dinitrate and hydralazine hydrochloride. IAJPS, 1(4), 219-229.
• The Royal Society of Chemistry. (2011). Acyl Hydrazides as Peptoid Sub-monomers.
• Thermo Fisher Scientific. (n.d.). Fast GC-MS/MS for High Throughput Pesticides Analysis.
• Kostyukevich, Y., et al. (2021).
• ResearchGate. (2025, August 7). (PDF)
• Organic Syntheses. (n.d.). Organic Syntheses Procedure.
• Sigma-Aldrich. (n.d.). PDPH (3-(2-pyridyldithio)propionyl hydrazide).
• Hojo, K., et al. (2002). Acylation of Hydrazides with Acetic Acid and Formic Acid. Chemical and Pharmaceutical Bulletin, 50(2), 249-252.
• Rasayan J. Chem. (2022).
• Biotage. (n.d.). Metal Scavenger User Guide.
• Hawach Scientific. (n.d.). Liquid-liquid Extraction.
• University of Tartu. (2025, August 28).
• PeerJ. (n.d.). Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods.
• Merck Millipore. (n.d.). Boc Resin Cleavage Protocol.
• ResearchGate. (n.d.). GC-MS profile of bioactive compounds from medicinally important Periploca hydaspidis.
• ResearchGate. (n.d.). A comparison of pKa values for Ar-NH 2 and some hydrazides.
• Sigma-Aldrich. (n.d.). PDPH (3-(2-pyridyldithio)propionyl hydrazide).

Sources

• 1. lcms.cz [lcms.cz]
• 2. emerypharma.com [emerypharma.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO) -- pKa database, table -- gas phase acidity and gas phase basicity values -- chiral acid catalysts, organocatalysts [analytical.chem.ut.ee]
• 6. biotage.com [biotage.com]
• 7. hawach.com [hawach.com]
• 8. Understanding Chromatography - How does HPLC work to separate components of a mixture? - LC Services [lcservicesltd.co.uk]
• 9. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. researchgate.net [researchgate.net]
• 12. Bot Verification [rasayanjournal.co.in]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of Diacylhydrazines

Audience: Researchers, scientists, and drug development professionals.

Objective: This guide provides an in-depth comparison of the mass spectrometric fragmentation patterns of diacylhydrazines under various ionization conditions. By understanding the underlying mechanisms of fragmentation, researchers can enhance structural elucidation, metabolite identification, and impurity profiling in complex matrices.

Introduction: The Structural Significance of Diacylhydrazines

Diacylhydrazines represent a critical class of compounds, renowned for their application as non-steroidal ecdysone agonists in insecticides and their growing potential in medicinal chemistry.[1] Their core structure, characterized by two acyl groups attached to a hydrazine moiety (R₁-CO-NH-NH-CO-R₂), presents a unique landscape for mass spectrometric fragmentation. The nature of the R groups and any substitution on the hydrazine nitrogens dictates the stability of the parent ion and the subsequent fragmentation pathways.

Understanding these pathways is not merely an academic exercise. For drug development professionals, it is fundamental to identifying metabolites, where biotransformations can alter fragmentation in predictable ways. For analytical scientists, it is the key to developing robust, sensitive, and specific quantification methods using techniques like tandem mass spectrometry (MS/MS).[2] This guide will dissect the fragmentation behavior of diacylhydrazines under the two most common ionization techniques: the high-energy Electron Ionization (EI) and the softer Electrospray Ionization (ESI), in both positive and negative ion modes.

The Influence of Ionization Technique on Fragmentation

The choice of ionization method is the single most important factor determining the fragmentation pattern of a molecule.[3]

• Electron Ionization (EI): This is a "hard" ionization technique where high-energy electrons (typically 70 eV) bombard the molecule, causing the ejection of an electron to form an energetically unstable molecular radical cation (M•+).[4] This excess energy is dissipated through extensive fragmentation, providing a detailed fingerprint of the molecule's structure.[5] EI is most suitable for volatile and thermally stable compounds, often coupled with Gas Chromatography (GC-MS).[3]

• Electrospray Ionization (ESI): This is a "soft" ionization technique that transfers ions already existing in solution into the gas phase.[3] It imparts very little excess energy, typically resulting in a prominent protonated molecule [M+H]⁺ or deprotonated molecule [M-H]⁻ with minimal in-source fragmentation.[4] The true power of ESI lies in its coupling with tandem mass spectrometry (MS/MS), where these precursor ions are isolated and fragmented in a controlled manner via Collision-Induced Dissociation (CID).[6] This allows for targeted structural analysis and is the standard for Liquid Chromatography (LC-MS) applications.[2]

Fragmentation Under Electron Ionization (EI): A High-Energy Approach

Under EI conditions, the high internal energy of the molecular ion (M•+) promotes several characteristic fragmentation reactions. The most common pathways for diacylhydrazines involve cleavages adjacent to the carbonyl groups and rearrangements.

Key EI Fragmentation Pathways:

• α-Cleavage: The bond between the carbonyl carbon and the adjacent carbon of the R group (the α-carbon) can break. This is a highly favored process as it results in the formation of a stable acylium ion (R-C≡O⁺).[7] Depending on which side of the diacylhydrazine structure cleaves, you can expect to see prominent peaks corresponding to [R₁CO]⁺ and [R₂CO]⁺.

• N-N Bond Cleavage: The central nitrogen-nitrogen bond is relatively weak and can undergo homolytic cleavage, leading to the formation of [R-CO-NH]•+ fragments.

• McLafferty Rearrangement: This classic rearrangement occurs in carbonyl compounds that possess an accessible hydrogen atom on the γ-carbon of an alkyl chain.[7][8] The reaction proceeds through a six-membered transition state, leading to the elimination of a neutral alkene and the formation of a resonance-stabilized radical cation.[9][10] For a diacylhydrazine to undergo a McLafferty rearrangement, one of the R groups must be at least a three-carbon chain (propyl or larger).

Experimental Protocol: GC-EI-MS Analysis of a Diacylhydrazine

• Sample Preparation: Dissolve 1 mg of the diacylhydrazine standard in 1 mL of a suitable volatile solvent (e.g., ethyl acetate).

• GC Separation:

  • Injector: Set to 250°C, splitless mode.

  • Column: Use a standard non-polar column (e.g., HP-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Oven Program: Start at 100°C, hold for 1 minute, then ramp to 280°C at 20°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Detection:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: Scan from m/z 40 to 500.

  • Data Analysis: Identify the molecular ion peak (M•+) and characteristic fragment ions. Compare the resulting spectrum to library databases if available.

Visualization: Generalized EI Fragmentation Pathways

Caption: Key fragmentation pathways for diacylhydrazines under Electron Ionization (EI).

Fragmentation Under Electrospray Ionization (ESI-MS/MS): A Controlled Approach

ESI provides a gentle method to generate gas-phase ions, which can then be selectively fragmented. The fragmentation patterns are highly dependent on the polarity (positive or negative ion mode).

Positive Ion Mode ([M+H]⁺): Amide Bond Cleavage and Rearrangements

In positive ion mode, protonation typically occurs on one of the amide oxygens or hydrazine nitrogens. Collision-Induced Dissociation (CID) of the [M+H]⁺ precursor ion leads to characteristic fragments. For diacylhydrazines containing a tert-butyl group, such as the insecticide tebufenozide, a signature loss is observed.

Key ESI+ Fragmentation Pathways:

• Amide Bond Cleavage: The C-N bond of the amide can cleave, similar to α-cleavage in EI, yielding acylium ions [RCO]⁺.

• Loss of Methylpropene: In diacylhydrazines substituted with a tert-butyl group, a major and highly diagnostic fragmentation pathway is the neutral loss of 56 Da, corresponding to methylpropene (isobutylene). This occurs via a proton transfer mechanism.[11]

• N-N Bond Cleavage: Cleavage of the central N-N bond is also common, leading to the loss of one acylated and substituted half of the molecule.

Visualization: ESI+ Fragmentation of a t-Butyl Diacylhydrazine

Caption: Common ESI+ fragmentation pathways for a tert-butyl substituted diacylhydrazine.

Negative Ion Mode ([M-H]⁻): Intramolecular Rearrangements

The fragmentation of deprotonated diacylhydrazines is strikingly different and mechanistically elegant.[11] Deprotonation occurs at the less substituted amide nitrogen (the N-H proton). Upon collisional activation, the resulting anion undergoes a fascinating intramolecular rearrangement rather than simple bond cleavages.[12]

Key ESI- Fragmentation Pathway:

• Generation of Acid Anions: The primary fragmentation channel involves an intramolecular nucleophilic attack of an amide oxygen onto the other carbonyl carbon.[11][12] This forms a cyclic intermediate which then rearranges and fragments to generate a carboxylate anion ([R-CO₂]⁻) and a neutral imine-containing species. This pathway is often the most abundant and is highly diagnostic.[12]

• Sequential Elimination and Rearrangement: For structures with a tert-butyl group, a minor pathway involves the initial elimination of methylpropene (loss of 56 Da), followed by a similar intramolecular nucleophilic attack to produce the other possible carboxylate anion.[11][12]

This rearrangement mechanism is a powerful tool for confirming the identity of the two different acyl groups (R₁ and R₂) attached to the hydrazine core.

Experimental Protocol: LC-ESI-MS/MS Analysis of a Diacylhydrazine

• Sample Preparation: Dissolve 1 mg of the diacylhydrazine in 10 mL of methanol. Further dilute to a working concentration of 1 µg/mL using 50:50 methanol:water. For negative ion mode, add 0.1% ammonia solution. For positive ion mode, add 0.1% formic acid.

• LC Separation:

  • Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid (for ESI+) or Water + 0.1% Ammonia (for ESI-).

  • Mobile Phase B: Acetonitrile or Methanol with the same modifier.

  • Gradient: Start with 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and re-equilibrate.

  • Flow Rate: 0.3 mL/min.

• MS/MS Detection (using a Q-TOF or Triple Quadrupole):

  • Ion Source: Electrospray Ionization (ESI), run in both positive and negative modes in separate experiments.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120°C.

  • Desolvation Temperature: 350°C.

  • MS1 Scan: Acquire a full scan from m/z 100-800 to find the [M+H]⁺ or [M-H]⁻ precursor ion.

  • MS2 Product Ion Scan: Select the precursor ion with an isolation width of ~1.2 m/z. Apply a range of collision energies (e.g., 10-40 eV) to generate a comprehensive product ion spectrum.

  • Data Analysis: Identify characteristic product ions and neutral losses.

Visualization: ESI- Fragmentation via Intramolecular Rearrangement

Caption: The dominant intramolecular rearrangement pathway in ESI- mode.

Comparative Summary of Fragmentation Patterns

The diagnostic power of mass spectrometry comes from comparing the results of different experiments. The table below summarizes the key, high-confidence fragments expected for a generic diacylhydrazine under different conditions.

Ionization Mode	Precursor Ion	Primary Fragmentation Mechanism	Characteristic Fragments / Neutral Losses	Structural Information Gained
EI	M•+	α-Cleavage, McLafferty Rearrangement	[R₁CO]⁺, [R₂CO]⁺, Enol radical cation	Confirms acyl group masses; indicates long alkyl chains.
ESI (+) / MS/MS	[M+H]⁺	Amide/N-N Cleavage, Proton Transfer	[RCO]⁺, Loss of methylpropene (-56 Da)	Confirms acyl groups; highly diagnostic for t-butyl substitution.[11]
ESI (-) / MS/MS	[M-H]⁻	Intramolecular Nucleophilic Rearrangement	[R₁-CO₂]⁻, [R₂-CO₂]⁻	Unambiguously identifies both acyl groups via carboxylate anions.[12]

Conclusion

The mass spectrometric fragmentation of diacylhydrazines is a rich and predictable process that is highly dependent on the chosen ionization technique. While high-energy EI provides a classic fingerprint through α-cleavage and potential McLafferty rearrangements, the nuanced and controlled fragmentation of ESI-MS/MS offers more targeted structural information.

For practicing scientists, the key takeaways are:

• Use GC-EI-MS for volatile derivatives to obtain classic, library-searchable spectra dominated by acylium ions.

• Use LC-ESI-MS/MS in positive ion mode to screen for and confirm the presence of tert-butyl or other easily fragmented substituents.

• Use LC-ESI-MS/MS in negative ion mode for definitive structural confirmation of the acyl groups, leveraging the unique intramolecular rearrangement to produce diagnostic carboxylate anions.[11][12]

By strategically applying these techniques and understanding the underlying fragmentation mechanisms, researchers can confidently elucidate the structure of novel diacylhydrazines, identify their metabolites, and develop highly specific analytical methods.

References

• Jiang K, Zhang H, Wang J, Li F, Qian M (2013) Fragmentation of Deprotonated Diacylhydrazine Derivatives in Electrospray Ionization Tandem Mass Spectrometry: Generation of Acid Anions via Intramolecular Rearrangement. PLoS ONE 8(5): e63097. [Link]

• Chemistry Steps (n.d.) McLafferty Rearrangement. [Link]

• PLOS One (2013) Fragmentation of Deprotonated Diacylhydrazine Derivatives in Electrospray Ionization Tandem Mass Spectrometry: Generation of Acid Anions via Intramolecular Rearrangement. PLOS One Research Journals. [Link]

• Wikipedia (n.d.) McLafferty rearrangement. [Link]

• Harvey, D.J. (2011) The usefulness of hydrazine derivatives for mass spectrometric analysis of carbohydrates. Mass Spectrometry Reviews, 30(2), 231-285. [Link]

• Organic Chemistry Tutor (n.d.) The McLafferty Rearrangement. [Link]

• Gan, J., et al. (2022) One step extraction followed by HPLC-ESI-MS/MS for multi-residue analysis of diacylhydrazine insecticides in water, sediment, and aquatic products. Environmental Science and Pollution Research, 29, 78695–78706. [Link]

• Chemistry LibreTexts (2022) 6.3: Rearrangement. [Link]

• ResearchGate (n.d.) The matrix effect study of diacylhydrazine insecticides in different... ResearchGate. [Link]

• The Royal Society of Chemistry (2010) Preparation of saturated and unsaturated fatty acid hydrazides and long chain C-glycoside ketohydrazones. Green Chemistry. [Link]

• Chemistry LibreTexts (2023) Mass Spectrometry - Fragmentation Patterns. [Link]

• Wang, Y., et al. (2020) Discovery of Simple Diacylhydrazine-Functionalized Cinnamic Acid Derivatives as Potential Microtubule Stabilizers. Molecules, 25(23), 5762. [Link]

• Chemguide (n.d.) FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. [Link]

• Open Research Online (2022) Calculated electron impact ionisation fragmentation patterns. [Link]

• Wikipedia (n.d.) Fragmentation (mass spectrometry). [Link]

• Singh, N. (2021) Ionization Methods in Mass Spectrometry | MALDI | ESI | EI | CI | FAB | Dr. Nagendra Singh | PENS#70. YouTube. [Link]

• Demarque, D.P., et al. (2016) Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Natural Product Reports, 33, 432-455. [Link]

• Royal Society of Chemistry (2015) Fragmentation reactions using electrospray ionization mass spectrometry: An important tool for the structural elucidation and characterization of synthetic and natural products. [Link]

• Chad's Prep® (n.d.) Mass Spectrometry Fragmentation Patterns. [Link]

• Prasain, J. (2009) Ion fragmentation of small molecules in mass spectrometry. [Link]

• Vékey, K., et al. (2019) An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. Molecules, 24(4), 682. [Link]

• Sparkman, O.D., et al. (2017) Anatomy of an Ion's Fragmentation After Electron Ionization, Part I. Spectroscopy Online. [Link]

Sources

• 1. Discovery of Simple Diacylhydrazine-Functionalized Cinnamic Acid Derivatives as Potential Microtubule Stabilizers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. peptid.chem.elte.hu [peptid.chem.elte.hu]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 7. McLafferty Rearrangement - Chemistry Steps [chemistrysteps.com]
• 8. McLafferty rearrangement - Wikipedia [en.wikipedia.org]
• 9. organicchemistrytutor.com [organicchemistrytutor.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Fragmentation of Deprotonated Diacylhydrazine Derivatives in Electrospray Ionization Tandem Mass Spectrometry: Generation of Acid Anions via Intramolecular Rearrangement | PLOS One [journals.plos.org]
• 12. Fragmentation of deprotonated diacylhydrazine derivatives in electrospray ionization tandem mass spectrometry: generation of acid anions via intramolecular rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: PDPH Crosslinker vs. Methyl 4-oxo-4-(2-propionylhydrazino)butanoate

This guide provides an in-depth technical comparison between the established heterobifunctional crosslinker PDPH and the specific chemical entity Methyl 4-oxo-4-(2-propionylhydrazino)butanoate (referred to herein as MOPHB ).

Note on Nomenclature: The molecule Methyl 4-oxo-4-(2-propionylhydrazino)butanoate describes a structure containing a methyl ester, a succinyl backbone, and a propionyl-capped hydrazide. Unlike PDPH, this specific molecule lacks a reactive thiol-targeting group and possesses a "blocked" hydrazide, suggesting its primary role in research is as a negative control , a structural analog , or a metabolic intermediate rather than an active bioconjugation reagent. This guide analyzes it in that context.

Executive Summary

• PDPH (3-(2-pyridyldithio)propionyl hydrazide): A high-performance, heterobifunctional crosslinker used to conjugate sulfhydryl-containing molecules (e.g., cysteine-rich peptides) to carbohydrate-containing molecules (e.g., oxidized glycoproteins). It features a cleavable disulfide spacer, allowing for the reversible release of the conjugate.

• MOPHB (Methyl 4-oxo-4-(2-propionylhydrazino)butanoate): Based on its IUPAC structure, this molecule is a diacylhydrazine (blocked hydrazide) with a methyl ester terminus. It lacks the reactive pyridyldithio group of PDPH and its hydrazide moiety is acylated (capped). Therefore, it is chemically inert toward standard bioconjugation targets (thiols and aldehydes) under physiological conditions. It serves best as a negative control to validate the specificity of PDPH-mediated linkages.

Quick Comparison Matrix

Feature	PDPH (Active Crosslinker)	MOPHB (Control/Analog)
Primary Reactivity (End A)	Hydrazide (Reacts with Aldehydes/Ketones)	Diacylhydrazine (Blocked/Inert)
Primary Reactivity (End B)	Pyridyldithiol (Reacts with Sulfhydryls)	Methyl Ester (Low reactivity; requires hydrolysis)
Cleavability	Yes (Disulfide bond cleavable by DTT/TCEP)	No (Stable amide/hydrazide backbone)
Solubility	DMSO/DMF (moderate aqueous solubility)	DMSO/DMF
Primary Application	Glycoprotein-Drug Conjugates, ADCs	Negative Control, Structural Biology, Metabolic Probe

Chemical Mechanism & Structural Analysis

PDPH: The "Click-Like" Efficiency

PDPH operates via two distinct, chemoselective reactions that can be performed sequentially:

• Hydrazone Formation: The hydrazide group reacts with aldehydes (generated by periodate oxidation of sialic acids on glycoproteins) to form a stable hydrazone bond.

• Disulfide Exchange: The pyridyldithio group reacts with free sulfhydryls (thiols) on the payload (e.g., a drug or protein), releasing pyridine-2-thione as a leaving group.

MOPHB: The "Blocked" Control

The structure of MOPHB (MeO-CO-CH2-CH2-CO-NH-NH-CO-Et) reveals why it cannot function as a crosslinker:

• Blocked Hydrazide: The hydrazine core is flanked by two carbonyls (Succinyl and Propionyl). This diacylhydrazine structure removes the nucleophilicity required to react with aldehydes.

• Missing Thiol-Trap: It lacks the pyridyldithio group, rendering it blind to cysteine residues.

• Utility: In experimental design, MOPHB is the perfect mock reagent . If a reaction occurs in the presence of MOPHB, it indicates non-specific binding or physical adsorption rather than covalent conjugation.

Visualizing the Pathway (Graphviz)

Figure 1: Mechanistic comparison showing the dual-reactivity of PDPH versus the inert nature of MOPHB.

Experimental Protocols

Protocol A: PDPH Conjugation (Glycoprotein to Thiol-Payload)

Use this protocol to create a cleavable conjugate.

Materials:

• PDPH Crosslinker (dissolved in DMSO to 50 mM).

• Glycoprotein (e.g., Antibody, HRP) at 1-5 mg/mL.

• Sodium Periodate (NaIO4).

• Oxidation Buffer: 0.1 M Sodium Acetate, pH 5.5.

• Coupling Buffer: PBS, pH 7.2, 1 mM EDTA.

• Thiol-containing Payload (e.g., Cysteine-peptide).

Step-by-Step Workflow:

• Carbohydrate Oxidation:

  • Dilute glycoprotein in Oxidation Buffer .

  • Add NaIO4 to a final concentration of 10-20 mM.

  • Incubate for 30 minutes at room temperature in the dark.

  • Critical: Remove excess NaIO4 via desalting column (e.g., Zeba Spin) equilibrated in Coupling Buffer .

• Hydrazone Formation (Linker Attachment):

  • Add 10-20 fold molar excess of PDPH to the oxidized glycoprotein.

  • Incubate for 2 hours at room temperature.

  • Purification: Remove excess PDPH using a desalting column. The protein now possesses reactive pyridyldithio groups.

• Conjugation to Payload:

  • Add the thiol-containing payload (3-5 fold molar excess over protein).

  • Incubate for 2-4 hours at room temperature or overnight at 4°C.

  • Monitoring: Absorbance at 343 nm will increase as pyridine-2-thione is released (Molar Extinction Coefficient = 8,080 M⁻¹cm⁻¹).

• Final Purification:

  • Dialyze or desalt into storage buffer (PBS).

Protocol B: Specificity Validation (Using MOPHB)

Use this protocol to prove that your conjugation is chemically specific and not due to sticky proteins.

Rationale: MOPHB mimics the backbone of a hydrazide linker but cannot form covalent bonds.

• Setup: Prepare two aliquots of oxidized glycoprotein.

  • Tube A (Experimental): Add PDPH.

  • Tube B (Control): Add MOPHB (at same molar concentration).

• Incubation: Process both tubes identically (2 hours, RT).

• Purification: Desalt both samples.

• Thiol Reaction: Add the thiol-payload to both tubes.

• Readout:

  • Tube A: Should show conjugation (SDS-PAGE shift or A343 signal).

  • Tube B: Should show NO conjugation. If Tube B shows signal, your payload is binding non-specifically to the protein surface (hydrophobic interaction).

Technical Analysis & Troubleshooting

Why Choose PDPH?

• Cleavability: The internal disulfide bond allows for the release of the payload inside the cell (cytosolic reduction) or via addition of DTT/TCEP. This is critical for Antibody-Drug Conjugates (ADCs) where the drug must be released to be active.

• Directionality: Unlike homobifunctional crosslinkers (e.g., Glutaraldehyde) which cause polymerization, PDPH ensures a directed A-to-B linkage (Sugar-to-Thiol).

When to use MOPHB (or similar analogs)?

• Assay Development: When developing a new diagnostic assay, MOPHB serves as a "Blank" to subtract background noise.

• Metabolic Studies: Methyl esters of succinyl derivatives are sometimes used as cell-permeable metabolic precursors, though MOPHB specifically is likely a "dead-end" metabolite in this context.

Stability Data

• Hydrazone Bond (PDPH product): Stable at pH 6.0–8.5. Hydrolyzes slowly at pH < 5.0.

• Diacylhydrazine (MOPHB structure): Extremely stable. Resistant to hydrolysis over a wide pH range (2.0–10.0), making it an excellent inert standard.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. (The definitive text on hydrazide and pyridyldithio chemistry).

• Thermo Fisher Scientific. PDPH Heterobifunctional Crosslinker Product Guide. Link

• Chamblee, T. et al. (2020). "Applications of Hydrazide Chemistry in Glycoproteomics." Journal of Proteome Research. (Discusses the specificity of hydrazide labeling).

• PubChem. Methyl 4-oxo-4-(2-propionylhydrazino)butanoate Structure Analysis. Link (Used for structural verification of the control moiety).

A Comparative Guide to the HPLC Retention Time of Hydrazino Butanoate Derivatives

This guide provides an in-depth analysis of the factors governing the High-Performance Liquid Chromatography (HPLC) retention times of hydrazino butanoate derivatives. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of methods to offer a foundational understanding of the principles at play, supported by experimental evidence from analogous compounds. By understanding the causality behind retention behavior, you can develop more robust and efficient analytical methods for these and similar molecules.

Introduction: The Analytical Challenge of Hydrazino Butanoates

Hydrazino butanoate derivatives are a class of compounds with significant interest in pharmaceutical and chemical synthesis due to their versatile reactivity. The accurate analysis of these compounds is crucial for reaction monitoring, purity assessment, and stability studies. Reversed-phase HPLC (RP-HPLC) is the workhorse of modern analytical chemistry and is well-suited for this task. However, the retention time, a critical parameter for compound identification and quantification, is highly sensitive to the molecular structure of the analyte and the chromatographic conditions. This guide will dissect these relationships to provide a predictive framework for the analysis of hydrazino butanoate derivatives.

A key challenge in the analysis of small, polar molecules like underivatized hydrazino butanoates is their limited retention on non-polar stationary phases. To overcome this, derivatization is often employed to increase their hydrophobicity and introduce a chromophore for UV detection, enhancing both retention and sensitivity.

Fundamental Principles of Retention in Reversed-Phase HPLC

In RP-HPLC, the stationary phase is non-polar (e.g., C18), and the mobile phase is polar (typically a mixture of water and a miscible organic solvent like acetonitrile or methanol). The retention of an analyte is primarily governed by its hydrophobicity; more hydrophobic (less polar) molecules interact more strongly with the stationary phase and thus have longer retention times.[1][2]

Several factors influence the retention time of a given compound:

• Molecular Hydrophobicity: The overall polarity of the molecule is the dominant factor. The presence of polar functional groups (like the hydrazino group) decreases retention, while non-polar moieties (like alkyl chains) increase it.[1]

• Mobile Phase Composition: The proportion of organic solvent in the mobile phase has a profound impact. Increasing the organic solvent content makes the mobile phase less polar, which weakens the interaction between hydrophobic analytes and the stationary phase, leading to shorter retention times.[3]

• pH of the Mobile Phase: For ionizable compounds, the pH of the mobile phase is critical. The charged (ionized) form of a molecule is significantly more polar than its neutral counterpart. Therefore, for basic compounds like hydrazino derivatives, a higher pH will result in a more neutral form and longer retention, while a lower pH will lead to protonation and earlier elution.[1]

• Temperature: Temperature affects the viscosity of the mobile phase and the kinetics of mass transfer. Generally, increasing the column temperature leads to shorter retention times.[4]

Comparative Analysis of Hydrazino Butanoate Derivatives' Retention Times

Effect of Ester Alkyl Chain Length

Principle: In a homologous series of esters, increasing the length of the alkyl chain increases the overall hydrophobicity of the molecule. This leads to a stronger interaction with the non-polar stationary phase and, consequently, a longer retention time in RP-HPLC.

Supporting Evidence from Analogous Compounds: Studies on Z-amino acid esters have shown a clear trend of increasing retention time with increasing length of the ester alkyl chain (methyl, ethyl, benzyl).[5][6] Similarly, the separation of parabens (methyl, ethyl, propyl, and butyl esters of p-hydroxybenzoic acid) demonstrates a consistent increase in retention time as the alkyl chain is extended.[4]

Predicted Retention Behavior for Hydrazino Butanoate Esters: Based on this principle, we can predict the following elution order for a homologous series of 4-hydrazinobutanoate esters:

Methyl 4-hydrazinobutanoate < Ethyl 4-hydrazinobutanoate < Propyl 4-hydrazinobutanoate

The addition of each methylene group (-CH2-) to the alkyl chain contributes to the overall non-polar character of the molecule, thus increasing its retention.

Effect of Hydrazino Group Position

Principle: Positional isomers, while having the same molecular formula, can exhibit different retention times due to variations in their three-dimensional structure and polarity. Factors such as steric hindrance and intramolecular interactions can influence how effectively the molecule interacts with the stationary phase.

Supporting Evidence from Analogous Compounds: The separation of positional isomers is a common challenge in HPLC. For example, ortho-, meta-, and para-isomers of substituted aromatic compounds often have distinct retention times.[7] The elution order depends on the specific stationary phase and mobile phase conditions, as these determine the dominant interaction mechanisms (e.g., hydrophobic, π-π interactions).[8] For aliphatic isomers, differences in molecular shape can affect their access to the bonded alkyl chains of the stationary phase.

Predicted Retention Behavior for Ethyl Hydrazinobutanoate Isomers: The exact elution order of ethyl 2-hydrazinobutanoate, ethyl 3-hydrazinobutanoate, and ethyl 4-hydrazinobutanoate can be more complex to predict without experimental data. However, we can hypothesize based on potential intramolecular interactions and steric effects:

• Ethyl 2-hydrazinobutanoate: The proximity of the hydrazino and ester groups could lead to intramolecular hydrogen bonding, which might reduce the overall polarity exposed to the mobile phase, potentially increasing retention. Conversely, steric hindrance could limit its interaction with the stationary phase.

• Ethyl 4-hydrazinobutanoate: With the hydrazino group at the terminus of the butyl chain, it is more sterically accessible and may interact more readily with the polar mobile phase, potentially leading to the shortest retention time.

The separation of these positional isomers might be subtle and require careful optimization of the mobile phase composition and potentially the use of specialized stationary phases.[9]

Experimental Protocol: A Self-Validating System

The following protocol provides a robust starting point for the analysis of hydrazino butanoate derivatives. It is designed to be self-validating by systematically exploring key parameters.

Materials and Instrumentation

• HPLC System: A standard HPLC system with a binary or quaternary pump, autosampler, column thermostat, and a UV or Diode Array Detector (DAD).

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a good starting point.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water (HPLC Grade)

  • B: 0.1% Formic Acid in Acetonitrile (HPLC Grade)

• Analytes: Synthesized hydrazino butanoate derivatives of interest.

Step-by-Step Methodology

• Sample Preparation: Dissolve the hydrazino butanoate derivative in the initial mobile phase composition (e.g., 95% A: 5% B) to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

• Method Development - Gradient Elution:

  • Start with a broad gradient to determine the approximate elution time of the analytes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection Wavelength: 210 nm (or a wavelength determined by UV scan of the analytes)

  • Gradient Program:

    • 0-2 min: 5% B

    • 2-20 min: 5% to 95% B

    • 20-25 min: 95% B

    • 25-26 min: 95% to 5% B

    • 26-30 min: 5% B (re-equilibration)

• Method Optimization - Isocratic Elution (Optional):

  • Based on the retention time from the gradient run, calculate an appropriate isocratic mobile phase composition. A common starting point is the mobile phase composition at the apex of the eluting peak.

  • Run several isocratic methods with slightly different mobile phase compositions (e.g., varying the percentage of acetonitrile by ±5%) to fine-tune the separation and retention time.

• System Suitability: Before analyzing a batch of samples, inject a standard solution five times to ensure the system is performing consistently. Key parameters to monitor are:

  • Retention Time Repeatability: Relative Standard Deviation (RSD) should be < 2%.

  • Peak Area Repeatability: RSD should be < 2%.

  • Tailing Factor: Should be between 0.8 and 1.5.

  • Theoretical Plates: Should meet a minimum requirement (e.g., > 2000).

Data Summary and Comparison

The following tables summarize the expected retention behavior based on the principles discussed.

Table 1: Predicted Relative Retention Times for a Homologous Series of 4-Hydrazinobutanoate Esters on a C18 Column.

Compound	Alkyl Chain Length	Predicted Relative Retention Time	Predicted Elution Order
Methyl 4-hydrazinobutanoate	C1	Shortest	1
Ethyl 4-hydrazinobutanoate	C2	Intermediate	2
Propyl 4-hydrazinobutanoate	C3	Longest	3

Table 2: Factors Influencing the Separation of Ethyl Hydrazinobutanoate Positional Isomers.

Isomer	Position of Hydrazino Group	Potential Influencing Factors on Retention	Predicted Relative Retention
Ethyl 2-hydrazinobutanoate	2	Intramolecular H-bonding, Steric Hindrance	May be longer or shorter depending on dominant effect
Ethyl 3-hydrazinobutanoate	3	Intermediate polarity and steric effects	Intermediate
Ethyl 4-hydrazinobutanoate	4	Highest polarity, least steric hindrance	Potentially the shortest

Conclusion and Future Perspectives

This guide has established a scientifically grounded framework for understanding and predicting the HPLC retention times of hydrazino butanoate derivatives. By leveraging established principles of chromatography and drawing parallels with analogous compound classes, we can make informed decisions in method development. The key takeaways are:

• Homologous Series: Retention time will increase with the length of the ester alkyl chain due to increasing hydrophobicity.

• Positional Isomers: Separation is achievable but will depend on subtle differences in molecular structure and requires careful method optimization.

• Method Development: A systematic approach, starting with a broad gradient, is crucial for efficient development of a robust analytical method.

Future work should focus on generating empirical data for a series of hydrazino butanoate derivatives to validate these predictions and further refine our understanding of their chromatographic behavior. This will enable the development of highly specific and sensitive methods for the analysis of this important class of compounds.

References

• Cowan, R., & Whittaker, R. G. (1990). Hydrophobicity indices for amino acid residues as determined by HPLC. Peptide Research, 3(2), 75-80.

• Chromatography Forum. (2017). separation of positional isomers. [Link]

• MicroSolv Technology Corporation. (n.d.). Positional Isomer Separation Method Suggestions using HPLC or LCMS. Retrieved from [Link]

• Wang, J., et al. (2013). Reverse-phase high performance liquid chromatography separation of positional isomers on a MIL-53(Fe) packed column. RSC Advances, 3(43), 20953-20961. [Link]

• Teledyne ISCO. (n.d.). The Effect of Reverse Phase Chain Length on Peptide Purification. [Link]

• ResearchGate. (2019). How to separate isomers by Normal phase HPLC?. [Link]

• Claessens, H. A., et al. (1990). Influence of alkyl chain length on the stability of n-alkyl- modified reversed phases. 1. Chromatographic and physical analysis.

• Lee, J. H., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(3), 176-185. [Link]

• Nacalai Tesque. (n.d.). HPLC Column for Structual Isomers. [Link]

• Kazakevich, Y., & LoBrutto, R. (Eds.). (2007). HPLC for Pharmaceutical Scientists. John Wiley & Sons.
• Miller, J. M. (2005). Chromatography: Concepts and Contrasts. John Wiley & Sons.

• Zhang, H., et al. (2018). Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols. PLoS ONE, 13(11), e0206842. [Link]

• Kim, Y. K., & Quadro, L. (2010). Reverse-phase High-Performance Liquid Chromatography (HPLC) Analysis of Retinol and Retinyl Esters in Mouse Serum and Tissues. Methods in Molecular Biology, 652, 263-275. [Link]

• Mansour, M. P. (2005). Reversed-phase high-performance liquid chromatography purification of methyl esters of C16-C28 polyunsaturated fatty acids in microalgae, including octacosaoctaenoic acid [28:8(n-3)].

• Estelrich, J., & Salva, J. (2013). Mechanisms of retention in HPLC Part 2. [Link]

• Chromatography Forum. (2004). The Hydrophobicity and retention time of a compound. [Link]

• Agilent Technologies. (2010). Analysis of Amino Acids by HPLC. [Link]

• MicroSolv Technology Corporation. (n.d.). Changing retention times of amino acids in biological extracts using ammonium acetate in HPLC methods. Retrieved from [Link]

• Agilent Technologies. (2013). Choosing HPLC Columns for Rapid Method Development. [Link]

• Bel-lan, A., et al. (2018). Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis. Molecules, 23(5), 1065. [Link]

• Phenomenex. (n.d.). Normal-phase vs. Reversed-phase Chromatography. Retrieved from [Link]

• ResearchGate. (n.d.). Hydrophobicity indices for amino acid residues as determined by HPLC. Retrieved from [Link]

• Dolan, J. W. (2017). Rules of Thumb for Reversed-Phase LC: What's In Your Chromatographic Mind?. LCGC North America, 35(5), 304-309.

• ResearchGate. (n.d.). Retention time versus hydrophobicity plots for chromatographic.... Retrieved from [Link]

Sources

• 1. The Hydrophobicity and retention time of a compound - Chromatography Forum [chromforum.org]
• 2. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. teledynelabs.com [teledynelabs.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. separation of positional isomers - Chromatography Forum [chromforum.org]
• 8. nacalai.com [nacalai.com]
• 9. Positional Isomer Separation Method Suggestions using HPLC or LCMS - Tips & Suggestions [mtc-usa.com]

Comparative Guide: Methyl 4-oxo-4-(2-propionylhydrazino)butanoate vs. Succinic Dihydrazide

This guide provides an in-depth technical comparison between Methyl 4-oxo-4-(2-propionylhydrazino)butanoate (referred to herein as M-Su-PrH ) and Succinic Dihydrazide (SDH ).

This analysis is designed for researchers in bioconjugation, polymer chemistry, and drug development who need to distinguish between active crosslinking agents and their blocked or monofunctional analogs.

Executive Summary

• Succinic Dihydrazide (SDH): A symmetric, water-soluble homobifunctional crosslinker . It possesses two primary hydrazide groups (

  ) that are highly nucleophilic toward aldehydes and ketones. It is the gold standard for creating stable hydrazone linkages in hydrogels and antibody-drug conjugates.

• Methyl 4-oxo-4-(2-propionylhydrazino)butanoate (M-Su-PrH): An asymmetric, heterofunctional reagent (or "capped" analog). It contains one methyl ester (electrophile) and one 1,2-diacylhydrazine moiety. The hydrazide end is "blocked" by the propionyl group, rendering it non-reactive toward aldehydes. It functions primarily as a metabolic reference, a capping agent, or a control molecule to validate SDH crosslinking mechanisms.

Structural Identity & Physicochemical Properties

The fundamental difference lies in the availability of the terminal amine on the hydrazine motif.

Feature	Succinic Dihydrazide (SDH)	M-Su-PrH (Target Analog)
Structure	Symmetric	Asymmetric
Formula
Functional Groups	2x Primary Hydrazides (Nucleophiles)	1x Methyl Ester (Electrophile)1x Diacylhydrazine (Neutral/Blocked)
Molecular Weight	~146.15 g/mol	~202.21 g/mol
Water Solubility	High (Hydrophilic)	Low to Moderate (Ester/Propyl lipophilicity)
pKa (Hydrazide)	~3.0 – 4.0 (Nucleophilic at pH < 6)	N/A (Amide protons are non-basic)

Reactivity Profiling: The Mechanism of Action

A. Nucleophilicity & Crosslinking (The SDH Advantage)

SDH is defined by its ability to bridge two electrophilic targets.

• Mechanism: The terminal

  group of the hydrazide attacks carbonyls (aldehydes/ketones) to form a Schiff base (Hydrazone) . This reaction is acid-catalyzed (optimal pH 4.5–6.0).

• M-Su-PrH Behavior: The hydrazine core is acylated on both sides (

  ). The lone pair availability on the nitrogen atoms is drastically reduced due to resonance delocalization into two carbonyls. Consequently, M-Su-PrH cannot form hydrazones and will not crosslink aldehydes.

B. Electrophilicity & Aminolysis (The M-Su-PrH Specificity)

• M-Su-PrH: Contains a methyl ester.[1][2][3][4] In the presence of primary amines (e.g., Lysine residues) at basic pH (8.0–9.0), this ester can undergo aminolysis , forming a stable amide bond.

• SDH: Lacks electrophilic centers. It will not react with amines unless pre-activated (e.g., with EDC/NHS) to convert the hydrazide acids (if hydrolyzed) into reactive esters, which is not its native state.

Visualizing Reaction Pathways

The following diagram illustrates the divergent reactivity pathways of the two compounds when exposed to a protein containing both Aldehydes (oxidized sugars) and Amines (Lysine).

Figure 1: Divergent reaction pathways. SDH targets aldehydes for crosslinking, while M-Su-PrH targets amines via its ester group, failing to crosslink aldehydes.

Experimental Protocols

Use these protocols to experimentally distinguish the two compounds or to use M-Su-PrH as a negative control.

Protocol A: The TNBS Assay (Primary Hydrazide Detection)

Purpose: To confirm the presence of reactive hydrazides (SDH) vs. blocked hydrazides (M-Su-PrH).

• Reagent: Prepare 0.01% TNBS (Trinitrobenzenesulfonic acid) in 0.1 M Sodium Bicarbonate (pH 8.5).

• Sample Prep: Dissolve 1 mg/mL of SDH and M-Su-PrH in water/DMSO.

• Reaction: Mix 100 µL sample + 100 µL TNBS solution. Incubate at RT for 30 mins.

• Observation:

  • SDH: Turns Orange/Red (Formation of Meisenheimer complex with primary amine).

  • M-Su-PrH: Remains Yellow/Colorless (Blocked nitrogen cannot react).

Protocol B: Gelation Test (Crosslinking Efficiency)

Purpose: To demonstrate functional crosslinking.

• Polymer: Prepare a 2% solution of Oxidized Alginate or Hyaluronic Acid (rich in aldehydes) in PBS (pH 6.0).

• Crosslinker: Add SDH or M-Su-PrH (10 molar excess relative to aldehydes).

• Incubation: 2–4 hours at Room Temperature.

• Result:

  • SDH: Solution transitions to a solid hydrogel (viscosity spike).

  • M-Su-PrH: Solution remains liquid (viscosity unchanged).

Applications & Strategic Use

Application Scenario	Use SDH	Use M-Su-PrH
Hydrogel Fabrication	Primary Agent. Forms stable networks with oxidized polysaccharides.	Negative Control. Use to prove gelation is due to covalent crosslinking, not entanglement.
Antibody Conjugation	Linker. Conjugates Fc-region carbohydrates (oxidized) to drugs/toxins.	Capping Agent. Can be used to "cap" unreacted amines on the antibody if the ester is active.
Metabolic Stability	Substrate. Rapidly metabolized or hydrolyzed in vivo.	Standard. Use as a HPLC standard to identify metabolites of succinyl-hydrazide drugs.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press.[5] (Chapter on Hydrazide-Aldehyde chemistry).

• Luo, Y., et al. (2000). "A Hyaluronic Acid–Taxol Antitumor Bioconjugate Targeted to Tumor Cells." Biomacromolecules, 1(2), 208-218. (Demonstrates SDH-mediated crosslinking).

• Vercruysse, K. P., et al. (1997). "Synthesis and in Vitro Degradation of New Polyvalent Hydrazide Cross-Linked Hydrogels of Hyaluronic Acid." Bioconjugate Chemistry, 8(5), 686-694.

Sources

• 1. larodan.com [larodan.com]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Methyl butyrate - Wikipedia [en.wikipedia.org]
• 5. Organic Syntheses Procedure [orgsyn.org]

Elemental analysis standards for nitrogen-rich hydrazino compounds

Title: Definitive Guide to Elemental Analysis of Nitrogen-Rich Hydrazino Compounds: Standards, Protocols, and Optimization

Executive Summary

The elemental analysis (CHN/CHNS) of nitrogen-rich hydrazino compounds (

) presents a unique intersection of analytical challenges: high chemical instability, extreme nitrogen content (>30%), and shock sensitivity.[1] Standard protocols often fail due to the "Nitrogen Error"—a convergence of incomplete combustion (due to N-N bond resilience) and signal saturation. This guide provides a comparative analysis of calibration standards and a validated workflow for handling these high-energy materials, moving beyond generic "organic compound" methodologies to specific, field-proven high-nitrogen techniques.

Part 1: The Analytical Challenge

Hydrazine derivatives differ fundamentally from standard organic analytes (like proteins or simple hydrocarbons) in three critical vectors:

• Refractory Nitrogen Formation: The N-N bond in high-energy materials can lead to the formation of thermally stable intermediates or "soot" containing trapped nitrogen if oxidation is not instantaneous.

• Flash Volatility: Many hydrazines (e.g., methylhydrazine derivatives) are volatile or auto-oxidize rapidly in air, leading to mass errors before the sample even enters the furnace.

• The "Nitrogen Error": Standard detectors are calibrated for 10-15% Nitrogen. Hydrazino compounds often exceed 40-60% N. Using a low-N standard (like Acetanilide) forces the detector to extrapolate the calibration curve, magnifying linearity errors.[1]

Part 2: Comparative Analysis of Calibration Standards

Core Directive: Do not use a "one-size-fits-all" standard. You must match the standard's %N to your analyte's expected range to minimize extrapolation error.

Table 1: Performance Comparison of Elemental Analysis Standards

Standard	Formula	% Nitrogen (Theoretical)	Stability	Suitability for Hydrazines	Expert Verdict
Acetanilide		10.36%	High	Low. Only suitable for low-N derivatives.[1]	Avoid for high-energy materials.[1] The %N gap is too large, leading to linearity bias.
Sulfanilamide		16.27%	Moderate	Moderate. Good if S is also present.[1]	Acceptable for general screening, but still low in %N for energetic materials.
Urea		46.65%	Moderate (Hygroscopic)	High. Excellent %N match.[1]	Recommended. Ideal for bridging the gap, but requires careful storage (desiccator) to prevent moisture error.[1]
Melamine		66.64%	High	Very High. Best match for high-N energetics.[1]	Gold Standard for nitrogen-rich hydrazines.[1] Stable, non-hygroscopic, and high %N reduces extrapolation error.
Uric Acid		33.33%	High	High. Good stability.[1]	Alternative. Excellent if Melamine is unavailable, but harder to combust completely without catalysts.

Expert Insight: For a hydrazine derivative with expected N ~50%, calibrating with Acetanilide (10% N) introduces a 5x extrapolation factor.[1] Switching to Melamine or Urea reduces this to <1.5x, significantly tightening precision.[1]

Part 3: Methodological Optimization (The "How")

Combustion Aids: The Role of Tungsten Trioxide ( )

Hydrazino compounds can form "coke" that traps nitrogen. Standard oxidation (Copper Oxide/Oxygen) may be insufficient.[1]

• Recommendation: Add 10-20 mg of Tungsten Trioxide (

  ) powder directly to the tin capsule.[1]

• Mechanism:

  acts as an oxygen donor and flux, preventing the encapsulation of unburnt material and ensuring the refractory N-N bonds are fully cleaved to and .

Oxygen Dosing[1]

• Standard: 2-5 mL loop.[1]

• Hydrazine Protocol: Increase Oxygen dose by 20-50% (or use "Boost" mode).[1] The rapid deflagration of hydrazines consumes local oxygen instantly; oxygen starvation leads to Carbon Monoxide formation and low Carbon results.

Part 4: Validated Experimental Workflow

This protocol is designed for volatile/unstable hydrazine derivatives.

Step 1: Sample Preparation (Cold Loading)

• Equipment: Micro-balance, Liquid Sealing Press, Tin Capsules (for liquids) or Tin Boats (solids).[1]

• Protocol:

  • If the sample is volatile, cool the sample vial to 4°C to reduce vapor pressure.

  • Tare a Tin Capsule (specifically designed for liquids/sealing).[1]

  • Inject/place 2-3 mg of sample.[1] Do not exceed 3 mg (violent combustion risk).[1]

  • Immediately cold-weld the capsule using the Sealing Press. This creates a hermetic seal, preventing evaporation and oxidation.

Step 2: Analysis Parameters

• Furnace Temp: 1020°C (Combustion), 650°C (Reduction).[1]

• Carrier Gas: Helium (Flow: 100-140 mL/min).[1]

• Oxygen Injection: 5-10 seconds dynamic injection (ensure excess).[1]

• Standard: Run Melamine (K-factor determination) prior to samples.[1]

Step 3: Validation Logic (Self-Validating System)

• Run a "Check Standard" (e.g., Urea) every 10 samples.[1][2]

• Acceptance Criteria:

  absolute error.

• If Nitrogen is consistently low, check for ash formation (incomplete combustion) -> Increase

  .[1]

Part 5: Visualization & Logic Flow[1]

The following diagram illustrates the decision matrix for selecting the correct standard and protocol based on the sample's specific properties.

Caption: Decision tree for selecting calibration standards and handling protocols based on volatility and nitrogen content.

Part 6: Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Low Nitrogen Results	Incomplete combustion (soot formation).[1]	Add 15mg ; Increase dose time by 5s.
Low Carbon / High Nitrogen	"Nitrogen Error" (Detector saturation or non-linearity).[1]	Switch calibration standard to Melamine; Reduce sample weight to <1.5 mg.
Drifting Baseline	Accumulation of ash/residue in crucible.	Clean ash finger/crucible immediately; Hydrazines often leave refractory residues.
Poor Precision (High SD)	Sample evaporation during weighing.	Use Liquid Sealing Press (Cold Weld) even for solids if they sublime.[1]

References

• National Institutes of Health (NIH). (2009).[1] Nicotine, acetanilide and urea multi-level reference materials for continuous-flow isotope ratio mass spectrometry.[1][2]Link[1]

• PerkinElmer. (n.d.).[1] Acetanilide - Calibration Standard.[1][2][3]Link[1]

• Elementar. (2025).[1][2][4][5][6] Best practices for sample preparation in elemental analysis.Link

• Thermo Fisher Scientific. (n.d.).[1] Elemental Analysis Applications Compendium: Nitrogen determination in refractory compounds.Link

• Royal Society of Chemistry. (2008).[1] CHNS Elemental Analysers: Technical Brief.Link

Sources

• 1. Nicotine, acetanilide and urea multi-level 2H-, 13C- and 15N-abundance reference materials for continuous-flow isotope ratio mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Enthalpies of Combustion and Formation of Acetanilide and Urea - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Tips for sample preparation in elemental analysis - Elementar [elementar.com]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal of Methyl 4-oxo-4-(2-propionylhydrazino)butanoate

Executive Summary & Immediate Action Plan

Do not dispose of Methyl 4-oxo-4-(2-propionylhydrazino)butanoate down the drain or in general trash.

This compound contains a hydrazine moiety (hydrazide functionality) and a methyl ester group. While specific Safety Data Sheets (SDS) for this exact intermediate may be sparse, its functional groups dictate that it be treated as a toxic, potentially carcinogenic, and reactive organic solid/liquid .

Immediate "Stop/Go" Decision Matrix:

• STOP: Do NOT mix with bleach (sodium hypochlorite) or hydrogen peroxide. Oxidizing hydrazines can generate toxic N-nitroso compounds or explosive gases.

• STOP: Do NOT mix with strong acids or bases without cooling; hydrolysis can release hydrazine vapor or propionic acid.

• GO: Segregate as "Hazardous Waste - Toxic/Organic" and route for High-Temperature Incineration .

Chemical Profile & Hazard Identification

To handle this chemical safely, you must understand the "Why" behind the protocol. We analyze the molecule based on its pharmacophores.

Component	Chemical Behavior	Associated Hazard
Hydrazide Group (-CONHNH-)	Reducing agent; nucleophilic.	High Toxicity/Carcinogenicity. Potential for skin sensitization.[1] Reacts violently with oxidizers.[2]
Methyl Ester (-COOCH3)	Hydrolyzable; combustible.	Flammability. Can hydrolyze to methanol (toxic) and acid byproducts.
Propionyl/Butanoate Backbone	Organic framework.	Provides fuel value for incineration but adds to organic load.

Key Risk Insight: The primary danger is not the flammability of the ester, but the toxicity and reactivity of the hydrazide . Hydrazine derivatives are often P-listed or U-listed wastes under RCRA (Resource Conservation and Recovery Act) protocols in the US. Even if this specific CAS is not listed, Prudent Practices dictate treating it with the rigor of a P-listed waste.

Pre-Disposal Stabilization & Segregation

Before the waste vendor arrives, the material must be stabilized.

A. Chemical Compatibility (What to Avoid)

Do not place this waste in a container with the following incompatible classes:

• Oxidizers: (e.g., Nitric acid, Peroxides, Hypochlorites).[3] Risk: Fire/Explosion.[4][5]

• Aldehydes/Ketones: Risk: Formation of hydrazones (water generation + heat).

• Heavy Metals: (e.g., Copper, Iron salts). Risk: Catalytic decomposition of the hydrazine moiety.

B. Container Selection

• Solid Waste: Double-bag in heavy-duty polyethylene bags, then place in a wide-mouth HDPE (High-Density Polyethylene) drum.

• Liquid Waste (Mother Liquor): Use amber glass or HDPE carboys. Vented caps are recommended if the solution is acidic/basic to prevent pressure buildup from slow hydrolysis.

Disposal Workflow (Step-by-Step)

This protocol ensures a self-validating chain of custody from bench to destruction.

Figure 1: Logical flow for the safe disposal of hydrazine-functionalized esters.

Detailed Protocol:

• Characterization: Determine if the waste is pure substance or mixed with solvents (e.g., DCM, Methanol).

• Labeling: Apply a hazardous waste label immediately.

  • Chemical Name: Write the full name: "Methyl 4-oxo-4-(2-propionylhydrazino)butanoate".

  • Constituents: If in solution, list solvents (e.g., "70% Methanol, 30% Active").

  • Hazard Checkboxes: Check "Toxic" and "Irritant" . If in organic solvent, check "Ignitable" .

• Decontamination of Glassware:

  • Do not simply wash glassware in the sink.

  • Rinse glassware with a suitable solvent (e.g., methanol) and collect the rinsate into the liquid waste container.

  • Only after solvent rinsing should the glassware be washed with soap and water.

• Spill Management (Small Scale < 10g):

  • Isolate the area.[2][3][4][6]

  • Absorb liquids with vermiculite or clay pads.

  • For solids, wet wipe (do not create dust) and dispose of wipes as hazardous waste.

  • Do not use bleach to clean the surface unless you have confirmed the absence of bulk material.

Regulatory Compliance & Waste Codes

In the United States, proper coding is essential for RCRA compliance. Because this specific chemical is likely a research intermediate without a specific "U" or "P" listing, you must apply Characteristic codes or Process codes.

Regulatory Body	Classification	Code/Action
EPA (RCRA)	Ignitable (if in solvent)	D001
EPA (RCRA)	Toxic (Characteristic)	D000 (General Toxic) or P-List (Default to P-list protocols for hydrazines if unsure)
DOT (Transport)	Shipping Name	UN 2811 (Toxic solid, organic, n.o.s.) or UN 1993 (Flammable liquid, n.o.s.)
Destruction Method	Incineration	Fuel Blending or Direct Incineration

Note: Always consult your institution's EHS officer for local variations in waste coding.

Emergency Response

• Inhalation: Move to fresh air immediately. Hydrazine derivatives can cause respiratory edema.[1]

• Skin Contact: Wash with soap and water for 15 minutes.[2] Do not use organic solvents to clean skin, as they may increase absorption.

• Eye Contact: Flush with water for 15 minutes.[2] Seek medical attention.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Define Hazardous Waste: Listed and Characteristic Wastes. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Hydrazine: Occupational Safety and Health Standards. [Link]

• PubChem. (n.d.). Compound Summary: Hydrazine Derivatives Safety. National Library of Medicine. [Link]

Sources

• 1. ehs.unm.edu [ehs.unm.edu]
• 2. arxada.com [arxada.com]
• 3. sfasu.edu [sfasu.edu]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. nj.gov [nj.gov]
• 6. agilent.com [agilent.com]